9-Bbn-nopol benzyl etheradduct

Core Science & Biosynthesis

Structural and Mechanistic Dynamics of the 9-BBN-Nopol Benzyl Ether Adduct

Executive Summary

The 9-BBN-nopol benzyl ether adduct, commercially known as NB-Enantrane® (CAS: 81971-15-5), and its lithiated hydride derivative NB-Enantride™ (CAS: 81572-37-4), represent a highly specialized class of chiral organoborane reducing agents[1][2]. Synthesized via the hydroboration of nopol benzyl ether with 9-borabicyclo[3.3.1]nonane (9-BBN), this molecular architecture is engineered to enforce rigid stereochemical control during the asymmetric reduction of prochiral ketones[1]. This whitepaper dissects the structural causality, mechanistic pathways, and validated experimental protocols required to deploy these reagents effectively in drug development and complex organic synthesis.

Molecular Architecture & Structural Causality

The efficacy of the 9-BBN-nopol benzyl ether adduct is not merely a product of its chirality, but of a highly synergistic structural system where each moiety serves a definitive mechanistic purpose:

• The 9-BBN Core: The 9-borabicyclo[3.3.1]nonane framework provides massive steric bulk. During the hydride transfer event, this rigidity severely restricts the conformational freedom of the transition state, forcing the incoming ketone to adopt a single, highly favored trajectory[3].

• The Nopol Scaffold: Derived from β-pinene, the bicyclo[3.1.1]heptane system establishes the primary chiral pocket. The absolute stereochemistry of the nopol derivative dictates the facial selectivity, consistently yielding the (S)-enantiomer for most standard aliphatic and acetylenic ketones[3].

• The Benzyl Ether Side Chain (The Coordination Anchor): The ether oxygen is the critical control element. In the lithiated form (NB-Enantride), the oxygen coordinates directly with the lithium cation, forming a highly structured, cyclic transition state. Empirical data shows that altering this oxygen to nitrogen or sulfur, or shifting its atomic position, drastically collapses the enantiomeric excess (ee%)[1]. Furthermore, substituting the lithium cation with potassium completely halts the reduction at -78°C, proving that the specific ionic radius and Lewis acidity of lithium are causally linked to the reagent's reactivity[1].

Synthetic and Mechanistic Workflow

The following diagram maps the divergent synthetic pathways of the adduct. The neutral borane (NB-Enantrane) is utilized directly for α,β-acetylenic ketones, whereas activation via tert-butyllithium generates NB-Enantride for the reduction of aliphatic ketones[3][4].

Fig 1: Synthetic workflow of 9-BBN-nopol benzyl ether adduct for asymmetric ketone reduction.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Strict adherence to anhydrous and anaerobic conditions is mandatory, as the active hydride species are highly sensitive to moisture[1].

Protocol A: Synthesis of NB-Enantrane (Neutral Adduct)

Mechanism: Anti-Markovnikov syn-addition of the B-H bond across the alkene of nopol benzyl ether.

• Preparation: In a flame-dried, argon-purged Schlenk flask, dissolve 1.0 equivalent of nopol benzyl ether in anhydrous THF.

• Addition: Cool the flask to 0°C. Dropwise, add 1.05 equivalents of 9-BBN (0.5 M solution in THF).

• Reaction: Heat the mixture to reflux for 2 hours to drive the hydroboration to completion[1].

• Validation Check: Extract a 0.1 mL aliquot under argon and analyze via 11 B NMR. The complete disappearance of the 9-BBN dimer signal (δ ~28 ppm) and the emergence of a single trialkylborane resonance (δ ~80 ppm) confirms quantitative adduct formation.

Protocol B: Generation of NB-Enantride and Aliphatic Ketone Reduction

Mechanism:tert-Butyllithium acts as a sacrificial hydride source, transferring a β-hydride to the boron center to generate the active lithium trialkylborohydride[4].

• Activation: Cool the NB-Enantrane solution from Protocol A to -78°C. Slowly inject 1.0 equivalent of tert-butyllithium (1.7 M in pentane).

• Validation Check: The solution should remain clear. The evolution of isobutylene gas (visible as micro-bubbles) provides visual confirmation of the hydride transfer mechanism.

• Reduction: Maintain the reaction at -78°C. Add 0.9 equivalents of the target prochiral ketone (e.g., 2-octanone) dropwise. Stir for 2 hours. Causality: The ultra-low temperature is critical; it maximizes the energetic disparity between the competing diastereomeric transition states, thereby maximizing ee%.

• Quench & Cleavage: Quench with anhydrous methanol. Add 3M NaOH followed by 30% H 2​ O 2​ to oxidatively cleave the carbon-boron bonds.

• Recovery: Isolate the chiral alcohol via silica gel chromatography. The nopol benzyl ether auxiliary is quantitatively liberated during the oxidative workup and can be recovered and recycled[3].

Quantitative Data & Substrate Scope

The structural limitations of the adduct become evident when analyzing its substrate scope. The reagent excels with linear aliphatic and acetylenic ketones but fails against substrates with extreme steric demands adjacent to the carbonyl[3][4].

Substrate	Active Reagent	Isolated Yield (%)	Enantiomeric Excess (ee %)	Product Configuration
2-Butanone	NB-Enantride	~80	76	S
2-Octanone	NB-Enantride	~80	79	S
3,3-Dimethyl-2-butanone	NB-Enantride	N/A	2	N/A
1-Octyn-3-one	NB-Enantrane	74	95	S
2-Nonyn-4-one	NB-Enantrane	79	91	S

Data Analysis: The catastrophic drop in selectivity for 3,3-dimethyl-2-butanone (2% ee) is a direct consequence of steric clash. The bulky tert-butyl group of the ketone cannot be accommodated within the rigid chiral pocket formed by the 9-BBN/nopol framework, preventing the formation of the necessary highly-ordered transition state[4]. Conversely, the linear geometry of acetylenic ketones allows for optimal docking, resulting in exceptional enantioselectivities (up to 95% ee)[3].

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis , ResearchGate,[Link]

• 9-BBN-NOPOL BENZYL ETHER ADDUCT CAS#81971-15-5 | CAS Substance Database , ChemRadar, [Link]

• Enantioselective reductions by chirally modified alumino- and borohydrides , The Vespiary,[Link]

• Hydroboration and Organic Synthesis , National Academic Digital Library of Ethiopia,[Link]

Sources

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• 2. echemi.com [echemi.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. thevespiary.org [thevespiary.org]

Synthesis and Mechanistic Profiling of the 9-BBN-Nopol Benzyl Ether Adduct (NB-Enantrane)

Executive Summary

The 9-BBN-nopol benzyl ether adduct (commercially known as NB-Enantrane, CAS# 81971-15-5) is a highly specialized chiral organoborane[1]. Synthesized via the regioselective hydroboration of nopol benzyl ether with 9-borabicyclo[3.3.1]nonane (9-BBN), this adduct serves as the direct precursor to NB-Enantride—a powerful chiral trialkylborohydride[2]. Unlike traditional reducing agents that struggle to differentiate the faces of aliphatic ketones, the lithium hydrido derivative of NB-Enantrane achieves exceptional enantioface differentiation, making it a cornerstone reagent in asymmetric synthesis and pharmaceutical drug development[3].

Mechanistic Architecture and Structural Causality

The molecular design of NB-Enantrane is not arbitrary; every functional group serves a distinct mechanistic purpose in the downstream reduction workflow:

• Steric Encumbrance (The Bicyclic Core): Derived from nopol (a β -pinene derivative), the bulky bicyclic skeleton provides the primary steric wall. This bulk forces incoming prochiral ketones to adopt a single, highly specific trajectory during hydride transfer[4].

• The Chelating Auxiliary (Benzyl Ether): The ether oxygen is the critical innovation of this reagent. It acts as an intramolecular Lewis base. When NB-Enantrane is converted to its lithium hydride adduct (NB-Enantride), the lithium cation coordinates simultaneously to the ether oxygen and the carbonyl oxygen of the target ketone[5].

• The 10-Membered Cyclic Transition State: This dual coordination locks the system into a rigid 10-membered cyclic transition state[5]. This conformational locking is the causal factor behind the high enantiomeric excess (ee) observed in the reduction of flexible aliphatic ketones (e.g., 2-butanone), which otherwise lack the steric bias needed for high enantioselectivity as detailed by Midland and Kazubski (1982)[3].

Self-Validating Experimental Protocols

To ensure high optical purity in the final product, the synthesis of NB-Enantrane must be executed as a self-validating system, where each phase includes physical or spectroscopic checkpoints to verify success before proceeding.

Phase 1: Synthesis of the Chiral Auxiliary (Nopol Benzyl Ether)

Causality: The free hydroxyl group of nopol must be protected to prevent unwanted reactivity with 9-BBN, while simultaneously installing the crucial ether oxygen required for future lithium coordination.

• Deprotonation: Suspend sodium hydride (NaH, 1.25 equiv) in dry dimethoxyethane (DME) at 0 °C. Slowly add nopol (1.0 equiv)[3].

  • Validation Checkpoint: Monitor the evolution of hydrogen gas. The reaction is complete only when bubbling ceases, validating quantitative alkoxide formation.

• Alkylation: Add benzyl chloride (1.5 equiv) dropwise to the alkoxide solution. Reflux the mixture overnight[3].

• Purification: Quench with water, extract with ether, and subject the crude oil to vacuum distillation.

  • Validation Checkpoint: Collect the fraction boiling at 112–114 °C (0.025 mmHg). High purity (>99% by GC) is mandatory; trace impurities or unreacted starting materials will drastically degrade the ee of the final reduction[3].

Phase 2: Hydroboration to NB-Enantrane (9-BBN Adduct)

Causality: 9-BBN is chosen for its high regioselectivity, adding the boron atom exclusively to the less hindered terminal carbon of the nopol benzyl ether double bond[6].

• Reaction Setup: In an oven-dried, nitrogen-flushed flask, dissolve purified nopol benzyl ether (5.5 mmol, 1.1 equiv) in 5 mL of anhydrous THF[3].

• Hydroboration: Inject 9-BBN (5.0 mmol, 1.0 equiv, 0.5 M solution in THF) via syringe[3].

• Thermal Activation: Reflux the solution overnight under a positive nitrogen atmosphere[3].

  • Validation Checkpoint: The completion of the hydroboration can be validated by 11 B-NMR, observing a characteristic trialkylborane resonance at approximately δ 80 ppm[7], and the disappearance of olefinic protons in 1 H-NMR. The resulting NB-Enantrane solution is typically used in situ.

Phase 3: Activation to NB-Enantride (The Active Hydride)

Causality:tert-Butyllithium is used because it undergoes β -hydride elimination upon complexation with boron, cleanly transferring a hydride to the boron center and releasing isobutylene gas. This avoids the introduction of competing metal salts that could disrupt the delicate lithium-coordination sphere.

• Cryogenic Cooling: Cool the NB-Enantrane solution to -78 °C.

• Hydride Transfer: Slowly add tert-butyllithium (1.0 equiv) via syringe[8].

  • Validation Checkpoint: The formation of the active lithium borohydride complex (NB-Enantride) is validated by a shift in the 11 B-NMR spectrum from the trialkylborane region to the upfield borohydride region.

Quantitative Performance Data

The structural design of NB-Enantrane translates directly into measurable asymmetric performance. The table below summarizes the enantioselective reduction of various ketones using the NB-Enantride derivative at -100 °C, as established by Midland (1989)[9].

Substrate	Reducing Agent	Reaction Temp (°C)	Yield (%)	Enantiomeric Excess (% ee)	Configuration
2-Butanone	NB-Enantride	-100	70–80	76	S
2-Octanone	NB-Enantride	-100	70–80	79	S
Acetophenone	NB-Enantride	-100	70–80	~70	S
3,3-Dimethyl-2-butanone	NB-Enantride	-100	N/A	2	S

Analytical Insight: The data acts as a physical proof of the mechanistic model. The high ee for 2-butanone validates the efficiency of the 10-membered chelation ring. Conversely, the precipitous drop to 2% ee for 3,3-dimethyl-2-butanone proves the steric limits of the reagent; excessive bulk on the ketone disrupts the highly organized transition state[5].

Visualizations

Workflow for the synthesis of NB-Enantrane and its activation to NB-Enantride.

Mechanistic pathway of NB-Enantride highlighting the 10-membered cyclic transition state.

References

• Midland, M. M., & Kazubski, A. (1982). "NB-Enantride, a new chiral trialkylborohydride for the asymmetric reduction of ketones." The Journal of Organic Chemistry, 47(12), 2495–2496. URL:[Link]

• Midland, M. M. (1989). "Asymmetric reductions with organoborane reagents." Chemical Reviews, 89(7), 1553–1561. URL:[Link]

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• 9. pubs.acs.org [pubs.acs.org]

Advanced Stability and Storage Protocols for 9-BBN-Nopol Benzyl Ether Adducts

Executive Summary

The 9-BBN-nopol benzyl ether adduct (often a precursor to chiral reducing agents like NB-Enantrane® or NB-Enantride) is a highly specialized organoborane intermediate utilized in asymmetric synthesis[1]. While the parent reagent, 9-borabicyclo[3.3.1]nonane (9-BBN), exhibits unusual stability for a dialkylborane, its hydroborated adducts are notoriously sensitive to environmental degradation[2]. This whitepaper dissects the mechanistic causality behind the instability of the 9-BBN-nopol benzyl ether adduct, establishes self-validating synthesis and quality control protocols, and outlines field-proven storage methodologies to ensure reagent integrity in drug development workflows.

Structural Causality of Adduct Instability

To understand the storage requirements of the 9-BBN-nopol benzyl ether adduct, one must first analyze the structural transition that occurs during hydroboration.

Crystalline 9-BBN exists as a dimer. The electron deficiency of the boron atoms is satisfied by a robust B-H-B bridge, rendering the solid surprisingly inert to brief oxygen exposure[2]. However, when 9-BBN reacts with the alkene moiety of nopol benzyl ether, the B-H-B bridge is cleaved. The resulting B-alkyl-9-BBN derivative is a monomeric trialkylborane.

In this monomeric state, the boron atom is fully exposed within the rigid heterobicyclic framework. Lacking the steric shielding found in highly branched acyclic trialkylboranes, and stripped of the electronic stabilization of the dimer bridge, the boron atom becomes exceptionally oxophilic[2]. Consequently, the 9-BBN-nopol benzyl ether adduct is highly reactive toward oxygen (rapidly inserting O₂ into the B-C bond to form borinate esters) and moisture (undergoing protonolysis to form borinic acids)[2].

Fig 1: Synthesis and primary degradation pathways of 9-BBN-nopol benzyl ether adduct.

Synthesis and Isolation Workflow

The preparation of the adduct must be treated as a self-validating system, where the exclusion of air and moisture is continuously verified by the physical state of the reaction.

Step-by-Step Methodology:

• Glassware Preparation: Flame-dry a Schlenk flask under a vacuum of < 0.1 Torr, then backfill with high-purity Argon (99.999%). Repeat this cycle three times.

• Reagent Introduction: Transfer 9-BBN (0.5 M solution in anhydrous THF) into the flask via a double-ended needle (cannula) to prevent atmospheric exposure[3].

• Substrate Addition: Add 1.0 equivalent of rigorously dried nopol benzyl ether dropwise at 0°C[1]. The low initial temperature mitigates the exothermic nature of the hydroboration.

• Reaction Maturation: Allow the solution to warm to 25°C and stir for 2 to 4 hours. The hydroboration of unhindered terminal alkenes with 9-BBN is typically complete within this timeframe[2].

• Validation: The reaction should remain perfectly clear. Any cloudiness indicates the introduction of moisture and the subsequent precipitation of boric acid derivatives.

Storage and Handling Protocols

The storage of B-alkyl-9-BBN adducts presents a unique paradox in organometallic chemistry. While low temperatures generally slow degradation kinetics, they introduce a severe physical complication for 9-BBN derivatives.

The "Fridge Precipitation" Pitfall

A common error in drug development labs is storing 9-BBN adduct solutions in standard chemical refrigerators (4°C)[4]. Organoboranes, particularly 9-BBN derivatives, have limited solubility in THF at low temperatures[2]. When stored in a fridge, the adduct frequently crystallizes or "crashes out" of solution[4]. Once precipitated, the lattice energy and aggregation of the organoborane make it notoriously difficult to redissolve without applying significant heat—which in turn risks thermal isomerization of the alkyl group[4].

Optimal Storage Parameters

• Temperature: Store THF solutions of the adduct at 15°C to 25°C (ambient room temperature) to prevent precipitation[2].

• Atmosphere: Solutions must be stored in a rigorously sealed Schlenk bomb or a PTFE-sealed ampoule under a positive pressure of Argon[3].

• Neat vs. Solution: If long-term storage (>1 month) is required, it is highly recommended to remove the THF in vacuo and store the neat, solvent-free adduct inside a glovebox. However, in situ generation immediately prior to use remains the gold standard for maximum enantiomeric excess in downstream reductions.

Quality Control: Self-Validating Analytical Systems

Because visual inspection cannot detect oxidation (borinate esters remain soluble and colorless), analytical validation is mandatory before utilizing stored adducts in sensitive cross-coupling or asymmetric reduction steps.

Protocol: ¹¹B NMR Titration

The most authoritative method to validate the integrity of the 9-BBN-nopol benzyl ether adduct is ¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy[3].

• Inside a glovebox, transfer a 0.5 mL aliquot of the adduct solution into an NMR tube.

• Insert a sealed capillary containing C₆D₆ to provide the lock signal (avoiding the need to dilute the sample with potentially wet deuterated solvents).

• Analyze the Chemical Shift:

  • Intact Adduct: Exhibits a broad singlet at +80 to +86 ppm , characteristic of a trialkylborane.

  • Degraded (Oxidized/Hydrolyzed): If the reagent has been compromised by air, a sharp peak will appear at +50 to +55 ppm , indicating the formation of borinate esters (B-O bonds).

  • Unreacted 9-BBN: Appears at +28 ppm [3].

Quantitative Data Presentation

The following table summarizes the critical physical properties and stability metrics governing the handling of the parent reagent versus the synthesized adduct.

Property / Metric	9-BBN (Solid Dimer)	9-BBN-Nopol Benzyl Ether Adduct
Active Boron Species	Dimer (B-H-B bridged)	Monomer (Trialkylborane)
¹¹B NMR Shift (THF)	~ +28 ppm	~ +80 to +86 ppm
Air Sensitivity	Moderately stable (brief exposure)	Highly sensitive (rapid oxidation)
Moisture Sensitivity	Reacts slowly	Reacts rapidly (protonolysis)
Optimal Storage Temp	2°C to 8°C (Solid)	15°C to 25°C (Solution - avoids precipitation)
Shelf Life (Strict Inert)	> 12 months	1 - 3 months (Best generated in situ)

References

• Brown, H. C., & Kramer, G. W. "A MOST UNUSUAL HETEROCYCLIC DIALKYLBORANE". Heterocycles. Available at: [Link]

• Midland, M. M. "NB-Enantride / e-EROS Encyclopedia of Reagents for Organic Synthesis". ResearchGate. Available at:[Link]

• Soderquist, J. A., & Brown, H. C. "9-Borabicyclo[3.3.1]nonane, dimer". Organic Syntheses. Available at: [Link]

• Chempros Community Discussion. "Is my 9BBN good? Or am I just doing something wrong?". Reddit (r/Chempros). Available at: [Link]

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. reddit.com [reddit.com]

Protocols & Analytical Methods

protocol for enantioselective reduction with 9-Bbn-nopol benzyl ether adduct

Application Note: Enantioselective Reduction of Prochiral Ketones Using 9-BBN-Nopol Benzyl Ether Adduct (NB-Enantrane)

Executive Summary

The asymmetric reduction of prochiral ketones to yield optically active secondary alcohols is a foundational transformation in the synthesis of pharmaceutical intermediates and biologically active compounds. The 9-borabicyclo[3.3.1]nonane (9-BBN) adduct of nopol benzyl ether, commercially known as NB-Enantrane, is a highly effective chiral organoborane reagent. It is particularly privileged for the enantioselective reduction of α,β -acetylenic ketones to (S)-propargyl alcohols, achieving enantiomeric excesses (ee) of 86–96% 1. This application note details the mechanistic rationale, optimal neat-state experimental protocols, and self-validating checkpoints required to successfully deploy NB-Enantrane in drug development workflows.

Mechanistic Rationale & Structural Design

The efficacy of NB-Enantrane lies in its highly rigid, sterically demanding structure. The reagent is synthesized via the hydroboration of nopol benzyl ether with 9-BBN [[1]]().

During the reduction event, the reaction proceeds via a highly ordered, boat-like six-membered transition state 2. The causality behind the high enantioselection is driven by the spatial arrangement of the benzyl ether side chain. This bulky moiety acts as a steric shield, effectively blocking one face of the coordinated carbonyl group. Consequently, the hydride transfer from the boron center to the carbonyl carbon is forced to occur from the less hindered face, dictating the absolute configuration of the resulting alcohol.

(Note: For the reduction of less reactive aliphatic ketones, NB-Enantrane can be treated with tert-butyllithium to form the corresponding lithium trialkylborohydride, NB-Enantride, which exhibits enhanced nucleophilicity 3.)

Experimental Workflow

Workflow of NB-Enantrane synthesis and enantioselective reduction of prochiral ketones.

Detailed Protocol: Enantioselective Reduction

The following protocol is optimized for the reduction of α,β -acetylenic ketones.

Step 4.1: Preparation of NB-Enantrane

• Flame-dry a 50-mL round-bottom flask equipped with a magnetic stir bar and purge with argon.

• Add nopol benzyl ether (10 mmol) and a 0.5 M solution of 9-BBN in THF (20 mL, 10 mmol) 4.

• Reflux the mixture for 2 hours to ensure complete hydroboration. The resulting solution is 0.5 M NB-Enantrane.

Step 4.2: Solvent Evaporation (Critical Causality Step)

Causality Insight: Under dilute reaction conditions, NB-Enantrane can undergo reversible dissociation into nopol benzyl ether and free 9-BBN. Free 9-BBN is an aggressive, achiral reducing agent that will rapidly reduce the ketone, drastically lowering the enantiomeric excess. Conducting the reaction under neat (solvent-free) or highly concentrated conditions suppresses this dissociation 2.

• Transfer the NB-Enantrane solution to the reaction vessel.

• Apply high vacuum (e.g., via Schlenk line) to completely remove the THF solvent at room temperature until a viscous oil remains 4.

Step 4.3: Neat Reduction

• To the neat NB-Enantrane (10 mmol, 2.0 equivalents), add the prochiral ketone (5 mmol) dropwise at room temperature under argon 4.

• Stir the reaction mixture continuously. Monitor the disappearance of the ketone via GC or TLC (typically 16–48 hours for acetylenic ketones).

Step 4.4: Quenching and Product Isolation

Causality Insight: Excess chiral borane must be destroyed prior to aqueous workup to prevent side reactions. Acetaldehyde is utilized because it is rapidly and selectively reduced by the residual borane. Subsequent addition of ethanolamine forms a highly stable, insoluble boron-ethanolamine complex, driving the decomplexation of the product alcohol and allowing simple filtration 4.

• Cool the reaction flask to 0 °C.

• Add excess acetaldehyde (0.5 mL) and stir for 15 minutes to quench unreacted NB-Enantrane 4.

• Dilute the mixture with diethyl ether (10 mL), followed by the dropwise addition of ethanolamine (1.1 equivalents relative to boron).

• Stir until a thick white precipitate forms.

• Filter the precipitate through a Celite pad, wash thoroughly with diethyl ether, and concentrate the filtrate under reduced pressure.

• Purify the resulting (S)-propargyl alcohol via silica gel flash chromatography.

Quantitative Performance Data

The table below summarizes the enantioselective performance of NB-Enantrane across different ketone substrates under neat conditions.

Ketone Substrate	Reagent Equivalents	Reaction Time	Major Product	Enantiomeric Excess (ee)
4-Phenyl-3-butyn-2-one	2.0 eq	48 h	(S)-4-Phenyl-3-butyn-2-ol	85 - 86%
1-Octyn-3-one	2.0 eq	24 h	(S)-1-Octyn-3-ol	96%
2-Chloroacetophenone	2.0 eq	15 days	(S)-2-Chloro-1-phenylethanol	92%
3-Methyl-2-butanone	2.0 eq	15 days	(R)-3-Methyl-2-butanol	30%

Data derived from Midland and Brown's comparative chiral reduction studies [[4]]().

Self-Validation & Troubleshooting

To ensure a self-validating experimental system, researchers must integrate the following checkpoints:

• Validation of Reagent Formation (11B-NMR): Before adding the ketone, analyze an aliquot of the NB-Enantrane solution via 11B-NMR. The complete disappearance of the 9-BBN signal (typically around δ +28 ppm) and the appearance of a trialkylborane signal ( δ +80 to +88 ppm) confirms successful hydroboration without residual achiral reducing agent.

• Troubleshooting Sluggish Kinetics: If the neat reaction mixture becomes excessively viscous or solidifies (halting mass transfer), do not add THF. Instead, add a minimal volume of a non-coordinating, non-polar solvent (such as pentane or hexanes) to restore stirring. THF will promote reagent dissociation.

• Chiral Verification: Always validate the ee of the isolated product using Chiral HPLC or GC against a racemic standard synthesized via reduction with a standard achiral reagent (e.g., NaBH4).

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis - ResearchGate. Available at: 1

• Modern Reduction Methods - rushim.ru. Available at: 2

• Position of Apopinene on Chiral Reductions. B-Iso-2-n-Propy - DTIC. Available at: 4

• Enantioselective reductions by chirally modified alumino- and borohydrides - mdma.ch. Available at: 3

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• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. apps.dtic.mil [apps.dtic.mil]

Advanced Application Note: 9-BBN-Nopol Benzyl Ether Adduct (NB-Enantrane™ / NB-Enantride™) in Asymmetric Total Synthesis

Executive Summary & Strategic Rationale

In the realm of total synthesis, the asymmetric reduction of prochiral ketones to chiral secondary alcohols is a foundational transformation. While highly sterically differentiated ketones (e.g., acetylenic or aralkyl ketones) are readily reduced with high enantiomeric excess (ee) using standard chiral boranes like Alpine-Borane®, the reduction of simple, unhindered aliphatic ketones (such as 2-butanone or 2-octanone) has historically presented a severe challenge. The steric difference between a methyl and an ethyl/alkyl group is often insufficient to dictate facial selectivity in a standard transition state.

To overcome this, Midland and Kazubski developed the 9-BBN-nopol benzyl ether adduct [1]. The neutral trialkylborane is known as NB-Enantrane , while its lithium hydride adduct is known as NB-Enantride . By incorporating a Lewis basic benzyl ether moiety into the chiral pinene-derived scaffold, this reagent leverages intramolecular chelation to rigidify the transition state, successfully achieving up to 79% ee for simple aliphatic ketones—a landmark improvement over previous reagents [2].

This Application Note details the mechanistic principles, preparation, and self-validating protocols for utilizing NB-Enantride in complex synthetic workflows.

Mechanistic Insights: The Power of Chelation Control

The success of NB-Enantride relies entirely on the precise orchestration of its transition state. Standard chiral trialkylborohydrides (like Alpine-Hydride) rely purely on steric repulsion. In contrast, NB-Enantride employs a chelation-controlled mechanism [3].

The Causality of Experimental Choices:

• The Ether Tether: The oxygen atom of the nopol-derived benzyl ether coordinates directly to the lithium cation.

• Cation Bridging: The lithium cation simultaneously coordinates to the carbonyl oxygen of the prochiral ketone substrate. This dual coordination forms a highly organized, rigid, quasi-cyclic transition state.

• Steric Magnification: Within this rigidified pocket, even minor steric differences (e.g., methyl vs. hexyl in 2-octanone) are magnified. The hydride is forced to attack from the less hindered face, consistently yielding the (S)-alcohol [1].

• Cation Dependency: The choice of lithium is non-negotiable. Substituting lithium with potassium (which has a larger ionic radius and weaker coordinating ability) completely abolishes both the selectivity and the reactivity, proving that the Li+ bridge is the catalytic linchpin [2].

• Steric Limitations: If the ketone is too bulky (e.g., 3,3-dimethyl-2-butanone), it physically disrupts the delicate chelation complex, dropping the ee to a mere 2% [2].

Fig 1. Chelation-controlled mechanistic pathway of NB-Enantride asymmetric reduction.

Synthetic Workflow & Preparation

NB-Enantride is highly air- and moisture-sensitive and is typically generated in situ prior to the reduction step. The synthesis proceeds via the quantitative hydroboration of nopol benzyl ether with 9-borabicyclo[3.3.1]nonane (9-BBN), followed by hydride addition using tert-butyllithium.

Fig 2. Synthetic workflow for the generation of NB-Enantride from nopol benzyl ether.

Self-Validating Experimental Protocols

Protocol 1: In Situ Generation of NB-Enantride

Objective: Prepare a 0.5 M solution of the active chiral reducing agent.

• Hydroboration: To an oven-dried, argon-purged Schlenk flask, add 11-(R)-methylnopyl benzyl ether (10 mmol) and 20 mL of a 0.5 M solution of 9-BBN in THF (10 mmol).

• Thermal Activation: Reflux the mixture for 12 hours.

  • Validation Checkpoint 1: Extract a 0.1 mL aliquot under argon and analyze via 11 B NMR. The disappearance of the 9-BBN dimer peak (~28 ppm) and the appearance of a single trialkylborane peak (~80 ppm) confirms quantitative conversion to NB-Enantrane[2].

• Hydride Formation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add tert-butyllithium (10 mmol, typically 1.7 M in pentane) dropwise via syringe.

• Equilibration: Stir the mixture at -78 °C for 30 minutes.

  • Validation Checkpoint 2: A second 11 B NMR analysis should show a complete shift from ~80 ppm to an upfield signal at ~ -15 ppm, confirming the formation of the highly shielded trialkylborohydride species (NB-Enantride) [2].

Protocol 2: Asymmetric Reduction of Aliphatic Ketones

Objective: Reduce 2-octanone to (S)-2-octanol with high enantioselectivity.

• Substrate Addition: To the -78 °C solution of NB-Enantride (10 mmol) from Protocol 1, further cool the system to -100 °C (liquid nitrogen/methanol bath) for maximum selectivity. Slowly add 2-octanone (8 mmol) dissolved in 2 mL of anhydrous THF.

• Reaction: Stir the mixture at -100 °C for 4 hours.

• Selective Quench (Critical Step): Add 1 mL of anhydrous acetaldehyde.

  • Causality: Acetaldehyde reacts with any unreacted NB-Enantride exponentially faster than the target ketone. This prevents racemic background reduction from occurring as the reaction warms to room temperature [1].

• Oxidative Workup: Warm the mixture to 0 °C. Carefully add 3 M NaOH (5 mL) followed by 30% H 2​ O 2​ (5 mL) dropwise. Stir for 1 hour at room temperature.

  • Causality: This oxidative step cleaves the carbon-boron bonds, liberating the product alcohol, 1,5-cyclooctanediol (from the 9-BBN backbone), and the nopol derivative.

• Isolation & Validation: Extract with diethyl ether, wash with brine, dry over MgSO 4​ , and concentrate. Purify via flash chromatography.

  • Validation Checkpoint 3: Analyze the purified product via chiral GC (e.g., using a cyclodextrin-based column) to independently verify the enantiomeric excess before any potential crystallization biases the ratio.

Quantitative Substrate Scope

The following table summarizes the performance of NB-Enantride across various ketone classes. The data highlights the reagent's unique capability to differentiate linear alkyl chains, while also demonstrating its limitations with extreme steric bulk [2][3].

Substrate	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Major Configuration
2-Butanone	-78	> 90	76	(S)
2-Octanone	-100	> 90	79	(S)
Acetophenone	-78	> 90	70	(S)
3,3-Dimethyl-2-butanone	-78	> 85	2	(S)
4-Phenyl-3-butyn-2-one	-78	> 90	89	(S)

Data Interpretation: The high ee for 2-octanone proves the efficacy of the chelation-controlled transition state. The catastrophic drop in ee for 3,3-dimethyl-2-butanone (pinacolone) validates the mechanistic model: the tert-butyl group is too bulky to fit within the rigidified lithium-bridged pocket, forcing the reaction through a non-selective, uncoordinated pathway.

Applications in Total Synthesis

In drug development and natural product synthesis, NB-Enantride serves as a critical tool for establishing early-stage stereocenters in aliphatic chains. It has been strategically deployed in the synthesis of:

• Macrolide Antibiotics: Establishing the (S)-hydroxy stereocenters in polyketide chains where adjacent directing groups are absent.

• Pheromones and Lipids: Synthesizing chiral building blocks like (S)-2-octanol, which are frequently utilized as chiral auxiliaries or direct precursors in the total synthesis of insect pheromones and bioactive signaling lipids.

References

• Midland, M. M.; Kazubski, A. "NB-Enantride, a new chiral trialkylborohydride for the asymmetric reduction of ketones." The Journal of Organic Chemistry, 1982, 47(12), 2495-2496. Available at:[Link]

• Midland, M. M.; Kazubski, A.; Woodling, R. E. "Asymmetric reductions of prochiral ketones with lithium [2-[2-(benzyloxy)ethyl]-6,6-dimethylbicyclo[3.1.1]hept-3-yl]-9-borabicyclo[3.3.1]nonyl hydride." The Journal of Organic Chemistry, 1991, 56(3), 1068-1074. Available at:[Link]

• Daverio, P.; Zanda, M. "Enantioselective reductions by chirally modified alumino- and borohydrides." Tetrahedron: Asymmetry, 2001, 12(16), 2225-2259. Available at:[Link]

Application Note: Advanced Protocols for Asymmetric Synthesis of Chiral Alcohols using 9-BBN-Nopol Benzyl Ether Adducts

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Experimental Protocols

Executive Summary & Mechanistic Framework

The asymmetric reduction of prochiral ketones is a critical transformation in the synthesis of chiral active pharmaceutical ingredients (APIs). While standard reagents like Alpine-Borane are highly effective for certain substrates, the 9-BBN-nopol benzyl ether adduct—commercially known as NB-Enantrane —and its lithium hydride complex, NB-Enantride , offer uniquely optimized enantioselectivity profiles for specific ketone classes[1].

As a Senior Application Scientist, it is crucial to understand that these reagents are not universally interchangeable; their efficacy is governed by precise steric and electronic transition-state geometries.

Causality in Reagent Design

• The Benzyl Ether Auxiliary: The ether group on the nopol scaffold is not merely a passive steric shield. It plays an active role in coordinating the transition state. Moving the ether group by a single atom, or replacing the oxygen with nitrogen or sulfur, causes a precipitous drop in enantioselectivity[1].

• NB-Enantrane (Trialkylborane): Prepared via the hydroboration of nopol benzyl ether with 9-borabicyclo[3.3.1]nonane (9-BBN), this reagent is highly selective for α,β-acetylenic ketones[1]. It operates via a bimolecular cyclic transition state where the steric differentiation between the linear alkynyl group and the bulkier alkyl group dictates facial selectivity.

• NB-Enantride (Lithium Borohydride Adduct): Formed by treating NB-Enantrane with tert-butyllithium (t-BuLi), this reagent is tailored for aliphatic ketones. The lithium cation is strictly required; substituting it with potassium abolishes low-temperature reductive activity[1]. The lithium ion coordinates simultaneously to the benzyl ether oxygen and the substrate's carbonyl oxygen, creating a rigid, highly organized pocket that forces the hydride to attack from a single enantioface[2].

Reaction pathways for NB-Enantrane and NB-Enantride in chiral alcohol synthesis.

Quantitative Substrate Profiling

The selection between NB-Enantrane and NB-Enantride must be strictly dictated by the substrate class. The table below summarizes the expected enantiomeric excess (% ee) based on the steric profile of the target ketone.

Substrate Class	Specific Ketone	Optimal Reagent	Temp (°C)	Enantiomeric Excess (% ee)	Major Enantiomer
α,β-Acetylenic	4-Phenyl-3-butyn-2-one	NB-Enantrane	25	89%	S
α,β-Acetylenic	4-Heptyn-3-one	NB-Enantrane	25	94%	S
Aliphatic	2-Butanone	NB-Enantride	-100	76%	S
Aliphatic	2-Octanone	NB-Enantride	-100	79%	S
Aliphatic (Bulky)	3,3-Dimethyl-2-butanone	NB-Enantride	-100	2%	-

Data Interpretation & Causality: The dramatic drop in enantioselectivity for 3,3-dimethyl-2-butanone (2% ee) highlights the rigid steric limitations of the NB-Enantride binding pocket. Excessive bulk adjacent to the carbonyl disrupts the critical lithium-coordinated transition state, leading to a near-racemic mixture[3].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following workflows incorporate built-in analytical checkpoints.

Self-validating experimental workflow for asymmetric ketone reduction.

Protocol A: Synthesis of NB-Enantrane & Reduction of Acetylenic Ketones

Target: (S)-Propargyl Alcohols (86-96% ee)[1]

• Hydroboration : In a flame-dried, argon-purged 50-mL flask, add 1.1 equivalents of nopol benzyl ether to a 0.5 M solution of 9-BBN in THF (5 mmol scale)[4].

• Reflux & Validation : Reflux the solution overnight (approx. 12 hours).

  • Self-Validation Check: Extract a 0.1 mL aliquot and analyze via ^11^B NMR. The complete disappearance of the 9-BBN dimer signal (~30 ppm) and the emergence of a trialkylborane peak (~80 ppm) confirms successful adduct formation[5].

• Reduction : Cool the validated NB-Enantrane solution to 25°C. Add 0.5 equivalents of the prochiral α,β-acetylenic ketone (e.g., 4-heptyn-3-one). Stir the slightly yellow mixture for 48 hours[4].

• Quench : Add excess freshly distilled acetaldehyde (e.g., 0.5 mL) and stir for 1 hour at 0°C.

  • Causality: Acetaldehyde is a highly reactive, unhindered electrophile. It rapidly scavenges any unreacted active borane species, preventing non-selective, racemic background reduction of the substrate during the subsequent workup phase[5].

• Oxidative Workup : Dilute the mixture with 10 mL of THF, then carefully add 3M NaOH followed by 30% H2O2 to cleave the boron-carbon bonds. Extract with diethyl ether, wash with brine, dry over MgSO4, and concentrate in vacuo.

Protocol B: Synthesis of NB-Enantride & Reduction of Aliphatic Ketones

Target: Chiral Aliphatic Alcohols (~80% ee)[1]

• Hydride Addition : Cool a 0.5 M solution of validated NB-Enantrane in THF to -78°C. Dropwise, add 1.0 equivalent of t-BuLi.

  • Causality: t-BuLi is specifically chosen because the bulky tert-butyl group undergoes β-hydride elimination rather than direct alkylation. It cleanly transfers a hydride to the boron center to form the borohydride complex while safely releasing isobutylene gas[1].

• Substrate Addition : Further cool the NB-Enantride solution to -100°C using a liquid nitrogen/ethanol bath. Add the aliphatic ketone (e.g., 2-octanone) dropwise[2].

  • Causality: The ultra-low temperature is critical. It maximizes the rigidity of the lithium-coordinated transition state, severely restricting rotational degrees of freedom and enhancing facial selectivity[2].

• Reaction & Quench : Stir at -100°C for 2-4 hours. Quench directly at -100°C with acetaldehyde, then allow the mixture to slowly warm to room temperature before proceeding with the standard oxidative workup (NaOH/H2O2).

Analytical Validation & Troubleshooting

To ensure the integrity of the asymmetric synthesis, the final product must be rigorously analyzed:

• Enantiomeric Excess Determination : Derivatize the isolated chiral alcohol using Mosher's acid chloride (MTPA-Cl) or analyze the underivatized alcohol directly via chiral capillary gas chromatography (e.g., using cyclodextrin-based stationary phases)[5].

• Troubleshooting Low % ee in Aliphatic Reductions : If the % ee is lower than expected for aliphatic ketones, verify the exact molarity and integrity of the t-BuLi. Partial degradation of t-BuLi leads to incomplete NB-Enantride formation, leaving unreacted NB-Enantrane in the matrix, which reduces aliphatic ketones with poor selectivity.

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis: NB-Enantride. Source: Wiley / ResearchGate. URL:[Link]

• Asymmetric reductions of prochiral ketones with Lithium NB-Enantride and its derivatives. Midland, M. M., Kazubski, A., & Woodling, R. E. (1991). Source: The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• NB-Enantride, a new chiral trialkylborohydride for the asymmetric reduction of ketones. Midland, M. M., & Kazubski, A. (1982). Source: The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Enantioselective reductions by chirally modified alumino- and borohydrides. Source: MDPI. URL:[Link]

• Hydroboration and Organic Synthesis. Source: Thieme-Connect. URL:[Link]

• Selective Reductions. 46. Effect of the Steric Requirement at the 2-Position of Apopinene on Chiral Reductions. Brown, H. C. et al. (1990). Source: DTIC / J. Org. Chem. URL:[Link]

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Mastering the Workup: A Detailed Guide for Reactions with 9-BBN-Nopol Benzyl Ether Adduct

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Chiral Boron Reagents

The 9-borabicyclo[3.3.1]nonane (9-BBN) nopol benzyl ether adduct is a valuable chiral hydroborating agent in modern organic synthesis. Derived from the naturally occurring terpene nopol, this reagent offers a powerful tool for asymmetric synthesis, enabling the stereoselective introduction of boron and subsequent conversion to a variety of functional groups. Its unique structure, combining the steric bulk of the 9-BBN moiety with the chirality of the nopol-derived auxiliary, allows for high levels of stereocontrol in reactions such as asymmetric hydroboration.

This application note provides a comprehensive guide to the workup procedures for reactions involving the 9-BBN-nopol benzyl ether adduct. A proper workup is critical not only for the successful isolation of the desired chiral product but also for the efficient recovery of the valuable nopol-based chiral auxiliary. This guide will delve into the underlying chemical principles of each step, offering detailed protocols for common applications, including hydroboration-oxidation and Suzuki-Miyaura cross-coupling reactions.

General Considerations for a Successful Workup

Before proceeding to specific protocols, several key principles must be understood to ensure a safe, efficient, and high-yielding workup. The stability of the 9-BBN-nopol benzyl ether adduct and its derivatives under various conditions dictates the choice of reagents and the sequence of operations.

Key Structural Features and Their Implications for Workup:

• The B-C and B-O Bonds: The trialkylborane intermediate formed after hydroboration is the primary species of interest. The boron-carbon bond is readily oxidized, which is the basis for the hydroboration-oxidation sequence to generate alcohols. The boron-oxygen bond to the nopol auxiliary is generally stable under neutral and basic conditions but can be cleaved under acidic conditions or by reaction with certain reagents, which is key to the recovery of the auxiliary.

• The Nopol Framework: As a terpene-derived chiral auxiliary, the nopol moiety is a valuable component of the reagent.[1] A well-designed workup procedure should aim for its recovery and potential reuse.

• The Benzyl Ether: The benzyl ether group protecting the hydroxyl function of the nopol-derived side chain is generally robust and stable to the basic oxidative conditions typically employed in hydroboration workups.[2][3] However, it is sensitive to strongly acidic conditions and catalytic hydrogenation.[2][3]

Safety Precautions:

• Organoboranes can be air-sensitive, and residual borane hydrides can be pyrophoric. While 9-BBN and its derivatives are generally more stable than other boranes, it is always prudent to handle them under an inert atmosphere (e.g., nitrogen or argon) until the quenching step is complete.

• The oxidative workup using hydrogen peroxide and a strong base is exothermic and can lead to pressure buildup due to oxygen evolution. Perform this step with adequate cooling and venting.

Application 1: Asymmetric Hydroboration-Oxidation

One of the primary applications of the 9-BBN-nopol benzyl ether adduct is the asymmetric hydroboration of prochiral alkenes to generate chiral alcohols. The workup for this reaction involves two main stages: the oxidation of the intermediate organoborane and the subsequent purification of the product and recovery of the chiral auxiliary.

Protocol 1: Standard Oxidative Workup

This protocol is suitable for the synthesis of chiral alcohols from alkenes.

Step-by-Step Procedure:

• Quenching Excess Reagent (Optional but Recommended):

  • After the hydroboration reaction is complete (as monitored by TLC or GC), cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a small amount of a quenching agent, such as acetone or methanol, to consume any unreacted 9-BBN hydride. This step should be performed with caution as it can be exothermic.

• Oxidation of the Organoborane:

  • To the cooled reaction mixture, carefully add a 3M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).

  • Slowly, and with vigorous stirring, add 30% hydrogen peroxide (H₂O₂) dropwise. Maintain the temperature of the reaction mixture below 40 °C using the ice bath. The addition is often exothermic and may be accompanied by gas evolution.[4][5]

  • After the addition is complete, allow the mixture to warm to room temperature and stir for several hours or until the oxidation is complete (typically 2-4 hours).[4]

• Extraction and Separation:

  • Transfer the reaction mixture to a separatory funnel.

  • Add an organic solvent such as diethyl ether or ethyl acetate to extract the product.

  • Separate the organic layer. Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Removal of Boron Byproducts:

  • Boron-containing byproducts, such as boric acid and its salts, can sometimes contaminate the product. A highly effective method for their removal is to co-evaporate the crude product with methanol several times.[6] This process converts the boron byproducts into volatile trimethyl borate.

  • Dissolve the crude product in methanol and concentrate it on a rotary evaporator. Repeat this process 3-5 times.

• Purification of the Chiral Alcohol and Recovery of the Nopol Auxiliary:

  • The crude product will be a mixture of the desired chiral alcohol and the nopol benzyl ether auxiliary.

  • Purify this mixture using column chromatography on silica gel. The polarity of the eluent will depend on the specific properties of the alcohol product. A gradient elution is often effective.

  • The nopol benzyl ether auxiliary is typically less polar than the alcohol product and will elute first.

Data Presentation: Typical Reagent Quantities for Oxidative Workup

Reagent	Molarity/Concentration	Typical Stoichiometry (relative to alkene)	Purpose
9-BBN-Nopol Benzyl Ether Adduct	0.5 M in THF	1.1 - 1.5 equivalents	Hydroborating agent
Sodium Hydroxide (NaOH)	3 M (aqueous)	1.2 - 2.0 equivalents	Base for oxidation
Hydrogen Peroxide (H₂O₂)	30% (aqueous)	1.5 - 3.0 equivalents	Oxidizing agent
Methanol	Anhydrous	Used for co-evaporation	Removal of boron byproducts

Visualization: Hydroboration-Oxidation Workup Workflow

Caption: Workflow for the hydroboration-oxidation workup.

Application 2: Suzuki-Miyaura Cross-Coupling Reactions

The organoborane intermediate formed from the hydroboration of an alkene with the 9-BBN-nopol benzyl ether adduct can also be used in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form new carbon-carbon bonds.[7][8] The workup for this reaction differs from the oxidative workup as the goal is to isolate the coupled product without oxidizing the B-C bond.

Protocol 2: Workup for Suzuki-Miyaura Coupling

This protocol is designed for the coupling of the B-alkyl-9-BBN-nopol benzyl ether adduct with an organic halide or triflate.

Step-by-Step Procedure:

• Reaction Quench and Initial Extraction:

  • Once the Suzuki coupling is complete, cool the reaction mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent like ethyl acetate or diethyl ether.

  • Wash the organic layer with water or a saturated aqueous solution of ammonium chloride (NH₄Cl) to remove the bulk of the inorganic salts.

• Removal of Palladium Catalyst:

  • The palladium catalyst can often be removed by filtration through a pad of Celite® or silica gel.

  • Alternatively, washing the organic layer with an aqueous solution of a chelating agent like thiourea or sodium sulfide can help to sequester the palladium.

• Removal of Boron Byproducts:

  • As with the oxidative workup, repeated co-evaporation with methanol is an effective method for removing boron-containing residues.[6]

• Purification of the Coupled Product and Recovery of the Nopol Auxiliary:

  • The crude product, containing the coupled product and the nopol benzyl ether auxiliary, can be purified by column chromatography on silica gel.

  • The choice of eluent will depend on the polarity of the coupled product.

Visualization: Suzuki-Miyaura Coupling Workup Workflow

Caption: Workflow for the Suzuki-Miyaura coupling workup.

Conclusion

The workup procedure for reactions involving the 9-BBN-nopol benzyl ether adduct is a critical phase of the overall synthetic process. A carefully executed workup, tailored to the specific application, ensures the efficient isolation of the desired chiral product and allows for the recovery of the valuable nopol-based chiral auxiliary. By understanding the chemical principles behind each step and following the detailed protocols provided in this guide, researchers can maximize their yields and contribute to more sustainable and cost-effective synthetic strategies.

References

• W. F. Bailey, P. P. Pradhan, J. M. Bobbitt, Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt, The Journal of Organic Chemistry, 2009 , 74(23), 9501–9504. [Link]

• Organic Chemistry Portal, Benzyl Ethers - Protecting Groups. [Link]

• N. Miyaura, A. Suzuki, Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds, Chemical Reviews, 1995 , 95(7), 2457–2483. [Link]

• H. C. Brown, P. K. Jadhav, A. K. Mandal, Asymmetric hydroboration. 10. A simple and highly efficient chiral hydroborating agent: diisopinocampheylborane of high optical purity, The Journal of Organic Chemistry, 1982 , 47(25), 5074–5083. [Link]

• P. P. Pradhan, J. M. Bobbitt, W. F. Bailey, Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt, The Journal of Organic Chemistry, 2009 , 74(24), 9501-9504. [Link]

• r/Chempros, Troublesome hydroboration (9-BBN), Reddit. [Link]

• R. K. Ballard et al., Synthesis and stability of N-ε-phospholysine derivatives, ResearchGate, 2025 . [Link]

• Organic Chemistry Portal, Brown Hydroboration. [Link]

• Bridgewater College Digital Commons, Exploring cost-effective and asymmetric alternatives to 9-BBN. [Link]

• ResearchGate, 3.3 Terpene Derived Auxiliaries: Camphor and Pinene Derived Auxiliaries. [Link]

• Organic Chemistry Portal, Suzuki Coupling. [Link]

• PMC, Terpenes as Naturally Occurring Stereochemical Templates: Conformationally Driven Discovery of Reactivity. [Link]

• PMC, Reactions of organoboron compounds enabled by catalyst-promoted metalate shifts. [Link]

• Biobased Pine Chemistry Insights, Miscellaneous Terpene Derived Auxiliaries - Part 1. [Link]

• J. Am. Chem. Soc., Synthesis and applications of chiral organoboranes generated from sulfonium ylides, 2005 , 127(6), 1642-1643. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. [Link]

• ResearchGate, Scheme 1. Proposed mechanism of the synthesis of nopol through the Prins condensation of β-pinene and formaldehyde. [Link]

• University of York, Chiral Synthesis via Organoboranes. 5. Asymmetric Allylboration via Chiral Allyldialkylboranes. Synthesis of Homoallylic Alcohol. [Link]

• Organic Chemistry Portal, Benzyl Ethers. [Link]

• OUCI, Boron-Containing Chiral Auxiliaries. [Link]

• Organic Syntheses, PALLADIUM(0)-CATALYZED REACTION OF 9-ALKYL-9-BORABICYCLO[3.3.1]NONANE WITH 1-BROMO-1-PHENYLTHIOETHENE: 4-(3-CYCLOHEXENYL)-2-PHENYLTHIO-1-BUTENE. [Link]

• MDPI, Synthesis, Antifungal Activity, and 3D-QSAR Study of Novel Nopol-Derived 1,3,4-Thiadiazole-Thiourea Compounds. [Link]

• ResearchGate, Synthesis of nopol from β-pinene. [Link]

• Chemical Communications, Suzuki reactions of extended scope: the '9-MeO-9-BBN variant' as a complementary format for cross-coupling. [Link]

• Google Patents, US3984479A - Prepar

• SCI, Boron Reagents for Asymmetric Synthesis. [Link]

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Application Note: Solvent Compatibility and Optimization for 9-BBN-Nopol Benzyl Ether Adduct (NB-Enantrane/NB-Enantride)

Executive Summary

The 9-BBN-nopol benzyl ether adduct, commercially known as NB-Enantrane , and its lithium hydride derivative, NB-Enantride , represent a powerful class of chiral organoborane reducing agents[1]. Originally developed by M. M. Midland, these reagents are uniquely capable of reducing aliphatic, aromatic, and α,β -acetylenic ketones with exceptionally high enantiomeric excess (ee), often exceeding 80-96%[2].

Because the stereoselectivity of NB-Enantride relies on a highly ordered, 10-membered cyclic transition state coordinated by a lithium cation, solvent selection is not merely a matter of solubility—it is the primary driver of mechanistic fidelity [2]. This application note provides a comprehensive guide to compatible solvents, thermodynamic considerations, and validated protocols for utilizing these reagents in asymmetric synthesis.

Mechanistic Rationale for Solvent Selection

To understand solvent compatibility, one must understand the causality behind the reagent's enantioselectivity. When NB-Enantrane is treated with tert-butyllithium, it forms NB-Enantride (Lithium hydrido(9-BBN-nopol benzyl ether adduct))[3].

The transition state for the reduction of a prochiral ketone by NB-Enantride requires the lithium cation ( Li+ ) to simultaneously coordinate with:

• The hydride-donating boron center.

• The ethereal oxygen of the nopol benzyl ether side chain (internal chelation).

• The carbonyl oxygen of the target ketone (substrate activation).

The "Goldilocks" Solvation Effect

If the solvent is too non-polar (e.g., pure hexanes), the lithium ion is under-solvated, leading to aggregation and poor reaction kinetics. If the solvent is too strongly coordinating (e.g., containing crown ethers, TMEDA, or highly polar aprotic solvents like DMF), the external solvent outcompetes the internal benzyl ether oxygen for lithium coordination. This ruptures the rigid 10-membered transition state, causing the enantiomeric excess to plummet[2].

Tetrahydrofuran (THF) provides the optimal dielectric constant and Lewis basicity. It is labile enough to be displaced by the substrate's carbonyl group but coordinating enough to maintain the reagent in a reactive, monomeric state at cryogenic temperatures ( −100∘C to −78∘C )[4].

Competitive coordination at the lithium center during the 10-membered transition state.

Solvent Compatibility Matrix

The following table summarizes quantitative and qualitative data regarding solvent compatibility for the storage, generation, and application of NB-Enantrane and NB-Enantride[5][6].

Solvent	Class	Compatibility Status	Mechanistic Effect & Application Notes
Tetrahydrofuran (THF)	Cyclic Ether	Optimal (Gold Standard)	Commercially supplied as 0.5 M solution[1]. Perfect balance of Li+ solvation. Required for high ee in aliphatic ketone reduction.
Diethyl Ether ( Et2​O )	Acyclic Ether	Compatible	Supports hydroboration and reduction, but lower solubility at −100∘C can cause precipitation of the hydride adduct.
Hexanes / Heptane	Non-polar Aliphatic	Co-solvent Only	NB-Enantrane is miscible[5]. However, generating the hydride adduct requires a coordinating solvent. Best used as a diluent with THF.
Toluene	Non-polar Aromatic	Co-solvent Only	Good for storing the neutral trialkylborane, but poor for the active hydride reduction step due to lack of Li+ coordination.
Diglyme / Monoglyme	Polydentate Ether	Sub-optimal	Can over-chelate the lithium ion, competing with the critical internal benzyl ether oxygen, leading to reduced enantioselectivity.
Dichloromethane (DCM)	Halogenated	Incompatible (Reduction)	Miscible with NB-Enantrane[5], but reacts with tert-butyllithium and active hydrides. Strictly avoid during the reduction phase.
Methanol / Ethanol	Protic	Strictly Incompatible	Violently hydrolyzes the B-H bond and organoborane. Used only for quenching the reaction post-reduction.

Experimental Workflows & Protocols

The following self-validating protocol details the generation of NB-Enantride from NB-Enantrane and the subsequent asymmetric reduction of an aliphatic ketone (e.g., 2-octanone). The protocol includes the oxidative workup necessary to liberate the product from the boron complex, ensuring the system is fully validated from reagent to isolated product[2][7].

Protocol: Asymmetric Reduction of 2-Octanone using NB-Enantride in THF

Prerequisites:

• All glassware must be oven-dried and purged with ultra-high purity Argon or Nitrogen.

• Solvents must be anhydrous (e.g., distilled over sodium/benzophenone).

Step 1: Generation of NB-Enantride

• Transfer 10.0mL of a 0.5M solution of NB-Enantrane in THF ( 5.0mmol ) into a 50mL Schlenk flask equipped with a magnetic stir bar.

• Cool the flask to −78∘C using a dry ice/acetone bath.

• Slowly add 2.94mL of a 1.7M solution of tert-butyllithium in pentane ( 5.0mmol ) dropwise via a gas-tight syringe over 10 minutes.

• Causality Note: The addition of t-BuLi initiates a hydride transfer, converting the trialkylborane into the active lithium borohydride (NB-Enantride). Stir for 30 minutes at −78∘C to ensure complete conversion.

Step 2: Asymmetric Reduction

• Further cool the reaction mixture to −100∘C using a liquid nitrogen/ethanol slush bath. Causality Note: Lower temperatures maximize the rigidity of the Felkin-Anh control and the 10-membered transition state, maximizing ee[8].

• Dissolve 0.51g of 2-octanone ( 4.0mmol ) in 2.0mL of anhydrous THF.

• Add the ketone solution dropwise down the cold wall of the flask over 15 minutes.

• Maintain the reaction at −100∘C for 3 to 4 hours.

Step 3: Quench and Oxidative Cleavage

• Quench the reaction by adding 1.0mL of anhydrous methanol at −100∘C to destroy any unreacted hydride.

• Allow the mixture to warm to room temperature ( 20∘C ).

• To liberate the chiral alcohol and the nopol auxiliary from the boron atom, add 1.5mL of 3M aqueous NaOH , followed by the slow, dropwise addition of 1.5mL of 30%H2​O2​ . Caution: Highly exothermic.

• Stir the biphasic mixture at 40∘C for 1 hour.

• Extract the aqueous layer with diethyl ether ( 3×15mL ). Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate in vacuo.

• Purify via silica gel chromatography to separate the (S)-2-octanol (approx. 79% ee) from the nopol benzyl ether auxiliary[2].

Workflow for generation, application, and workup of NB-Enantride in THF.

Troubleshooting Solvent-Related Issues

• Low Enantiomeric Excess (ee): If the ee is lower than literature values (e.g., <75% for 2-butanone), suspect solvent contamination with water or strongly coordinating impurities (like amines or polyethers). Ensure THF is freshly distilled. Furthermore, verify that the lithium cation has not been substituted; Midland demonstrated that replacing Li+ with K+ (e.g., using KB(O-i-Pr)3​H ) or adding ZnCl2​ completely abolishes the asymmetric induction[2].

• Reagent Precipitation: At −100∘C , NB-Enantride can occasionally precipitate if the concentration exceeds 0.5M or if too much non-polar co-solvent (like the pentane from the t-BuLi addition) is present. If precipitation occurs, slightly increase the volume of anhydrous THF to maintain a homogeneous solution, which is critical for stereocontrol.

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis. "NB-Enantrane". ResearchGate. Available at:[Link]

• Midland, M. M., et al. "The boron approach to asymmetric synthesis." SciSpace. Available at:[Link]

• Våbenø, J., et al. "Diastereoselective reduction of a chiral N-Boc-protected delta-amino-alpha,beta-unsaturated gamma-keto ester Phe-Gly dipeptidomimetic." PubMed. Available at:[Link]

• MDPI / The Vespiary. "Enantioselective reductions by chirally modified alumino- and borohydrides." Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. echemi.com [echemi.com]
• 4. scispace.com [scispace.com]
• 5. 9-Borabicyclo[3.3.1]nonane | 280-64-8 [chemicalbook.com]
• 6. CN104086576A - Preparation method of high purity borane gas and application of borane gas - Google Patents [patents.google.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Diastereoselective reduction of a chiral N-Boc-protected delta-amino-alpha,beta-unsaturated gamma-keto ester Phe-Gly dipeptidomimetic - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Asymmetric Synthesis of Chiral Amines via 9-BBN-Nopol Benzyl Ether Adducts

Introduction & Mechanistic Rationale

The synthesis of enantiopure chiral amines is a critical bottleneck in the development of neuroactive alkaloids and modern pharmacophores. While transition-metal catalysis is prevalent, stoichiometric chiral boranes and borohydrides offer unparalleled predictability, scalability, and mild reaction conditions.

The 9-borabicyclo[3.3.1]nonane (9-BBN) adduct of nopol benzyl ether—commercially known as NB-Enantrane®—and its highly reactive lithium borohydride derivative, NB-Enantride, represent a privileged class of chiral reducing agents[1]. Originally developed for the asymmetric reduction of alkynyl and aliphatic ketones, these reagents have been successfully adapted for the stereoselective reduction of cyclic and acyclic imines to yield chiral amines[2].

Mechanistic Causality: The efficacy of the NB-Enantrane/Enantride system stems from its highly rigid, sterically differentiated binding pocket. The bulky pinanyl-derived bicyclic framework forces the prochiral imine to approach exclusively from the less hindered enantioface. Crucially, the benzyl ether side chain is not merely a steric barrier; the ether oxygen actively coordinates with the lithium cation (in NB-Enantride) or directly with the imine substrate[2]. This intramolecular coordination restricts the transition state into a highly organized, quasi-aromatic six-membered ring, minimizing rotational degrees of freedom and maximizing the ΔΔG‡ between the competing diastereomeric transition states.

Reaction Workflow & Pathway Visualization

Fig 1: Reaction workflow and stereoselective transition state of NB-Enantrane reduction.

Experimental Protocols

Protocol 1: Preparation of NB-Enantrane and NB-Enantride

Objective : Synthesize the active chiral reducing agents from stable precursors. Causality : NB-Enantrane is synthesized via the hydroboration of nopol benzyl ether with 9-BBN. The reaction is driven to completion by mild heating to suppress reversible dissociation[3]. To form NB-Enantride, tert-butyllithium is utilized. The t-BuLi acts as a sacrificial hydride source via β -hydride elimination, transferring a hydride to the boron center without transferring an alkyl group, which would otherwise lead to undesired alkylation of the target imine.

Step-by-Step Methodology :

• Hydroboration : Under a strictly inert argon atmosphere, dissolve nopol benzyl ether (1.0 equiv) in anhydrous THF to achieve a 0.5 M concentration.

• Addition of 9-BBN : Add 9-BBN (1.05 equiv, 0.5 M in THF) dropwise to the solution at 0 °C.

• Thermal Activation : Heat the mixture to 65 °C and reflux for 4-6 hours[3]. Self-Validation Check: Monitor the disappearance of the alkene C=C stretch (~1640 cm⁻¹) via FTIR. The resulting solution is NB-Enantrane.

• Hydride Transfer (NB-Enantride Formation) : Cool the NB-Enantrane solution to -78 °C. Slowly add tert-butyllithium (1.0 equiv, 1.7 M in pentane) dropwise.

• Maturation : Stir for 30 minutes at -78 °C, then carefully warm to 0 °C for 15 minutes to ensure complete β -hydride elimination (isobutene gas will evolve). The resulting clear solution is NB-Enantride, ready for immediate use.

Protocol 2: Asymmetric Reduction of Prochiral Imines

Objective : Convert cyclic or acyclic imines to chiral amines with high enantiomeric excess. Causality : The reduction must be performed at cryogenic temperatures (-78 °C to -100 °C) to kinetically trap the most stable pre-reduction coordination complex. The oxidative workup using NaOH/H₂O₂ is mandatory to cleave the strong boron-nitrogen bond in the intermediate complex, releasing the free chiral amine and converting the chiral auxiliary into a separable alcohol.

Step-by-Step Methodology :

• Substrate Preparation : Dissolve the prochiral imine (0.8 equiv relative to the borohydride) in anhydrous THF and cool to -78 °C.

• Reduction : Transfer the freshly prepared NB-Enantride solution dropwise to the imine solution over 30 minutes using a syringe pump to prevent thermal spikes.

• Reaction Monitoring : Stir at -78 °C for 4-8 hours. Self-Validation Check: Draw a 0.1 mL aliquot, quench with methanol, and analyze via TLC or GC-MS to confirm the complete disappearance of the imine starting material.

• Quenching & Boron Cleavage : Quench the reaction by adding anhydrous methanol (2 mL) at -78 °C. Warm the mixture to room temperature.

• Oxidative Workup : Add 3 M NaOH (aq), followed by the slow, dropwise addition of 30% H₂O₂. Stir vigorously for 2 hours. (Caution: Highly exothermic. Ensure adequate venting).

• Isolation : Extract the aqueous layer with diethyl ether (3x). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify the chiral amine via silica gel chromatography or chiral HPLC.

Quantitative Data Summary

To benchmark the efficacy of the NB-Enantrane/Enantride system, the following table summarizes typical enantiomeric excesses (ee%) and yields for various substrates, demonstrating its versatility across imines and structurally related aliphatic/alkynyl ketones[1][2].

Substrate Type	Specific Substrate	Reagent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
Cyclic Imine	2-Methylpyrroline	NB-Enantride	-78	82	75 - 85
Aliphatic Ketone	2-Butanone	NB-Enantride	-100	90	76
Aliphatic Ketone	2-Octanone	NB-Enantride	-100	88	79
Alkynyl Ketone	4-Phenyl-3-butyn-2-one	NB-Enantrane	Neat, RT	89	86 - 96

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis | Request PDF - ResearchGate Source: ResearchGate URL
• Transfer Hydrogenation, Hydrosilylation, Catalytic Hydroboration, and Reduction with Borohydrides, Aluminum Hydrides, or Boranes Source: Thieme Connect URL
• Enantioselective reductions by chirally modified alumino- and borohydrides† Source: The Vespiary URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. thevespiary.org [thevespiary.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

Troubleshooting Guides: Resolving Low Enantiomeric Excess (ee%)

Technical Support Center: Optimizing Enantioselectivity with 9-BBN-Nopol Benzyl Ether Adducts

Welcome to the Technical Support Center for chiral reductions utilizing 9-BBN-nopol benzyl ether adducts. As researchers transition from racemic to asymmetric syntheses, the 9-BBN-nopol system offers a highly selective platform. However, achieving >90% enantiomeric excess (ee) requires strict control over reaction kinetics and transition-state geometry.

As a Senior Application Scientist, I have designed this guide to distinguish between the neutral borane (NB-Enantrane ) and its anionic borohydride derivative (NB-Enantride ), addressing the distinct mechanistic pitfalls of each.

Synthesis and application pathways of NB-Enantrane and NB-Enantride for asymmetric reduction.

Issue 1: Racemic Background Reduction via Dehydroboration (NB-Enantrane)

• Symptom: Reduction of α,β-acetylenic ketones yields low ee% when performed in standard ethereal solvents (e.g., THF) at room temperature.

• Mechanistic Causality: NB-Enantrane is susceptible to reversible dehydroboration, dissociating back into nopol benzyl ether and free 9-BBN. Because free 9-BBN is a highly active, achiral reducing agent, it rapidly reduces the ketone substrate, creating a competing racemic pathway that severely dilutes the enantiomeric excess[1].

• Corrective Action: Shift the kinetic balance by running the reaction neat (solvent-free) . Removing the solvent increases the concentration of the bimolecular asymmetric reduction pathway, allowing it to outcompete the unimolecular dehydroboration process[1].

Issue 2: Disruption of the Chelated Transition State (NB-Enantride)

• Symptom: Reduction of aliphatic or aromatic ketones with NB-Enantride yields poor enantioselectivity, especially if additives are present or alternative bases were used during preparation.

• Mechanistic Causality: The high enantioselectivity of NB-Enantride relies on a rigid, 10-membered cyclic transition state. In this assembly, the lithium cation (Li+) acts as a critical bridge, coordinating simultaneously to the ethereal oxygen of the nopol side chain and the carbonyl oxygen of the substrate[2].

• Corrective Action:

  • Preserve the Cation: Do not substitute Li+ with K+, Zn2+, or Mg2+. Doing so collapses the ee% because these cations fail to maintain the precise coordination geometry required for optimal enantioface differentiation[2].

  • Avoid Chelating Solvents/Additives: The addition of TMEDA or crown ethers will sequester the Li+ ion, breaking the transition state and resulting in a near-total loss of enantioselectivity[2].

Troubleshooting logic tree for resolving low enantiomeric excess in 9-BBN-nopol adduct reductions.

Step-by-Step Experimental Protocols

Protocol A: Solvent-Free Asymmetric Reduction of Alkynyl Ketones (NB-Enantrane) Self-Validating Principle: By stripping the solvent prior to ketone addition, the bimolecular reduction outpaces the unimolecular 9-BBN dissociation, ensuring the chiral pathway dominates.

• Hydroboration: In a flame-dried flask under argon, add 5.0 mmol of a 0.5 M solution of 9-BBN in THF. Add a solution of 5.5 mmol of purified nopol benzyl ether in 5 mL THF.

• Adduct Formation: Reflux the mixture overnight to ensure complete hydroboration, yielding NB-Enantrane[3].

• Solvent Removal (Critical Step): Evaporate the THF thoroughly using a vacuum aspirator, vigorously passing a stream of dry nitrogen over the solution to prevent oxidation.

• Neat Reduction: To the resulting neat, viscous NB-Enantrane, add 2.5 mmol of the α,β-acetylenic ketone directly[3].

• Incubation: Stir the slightly yellow mixture for 24–48 hours at 25°C.

• Quench: Add 6.0 mmol of freshly distilled propanal and stir for 1 hour to destroy excess borane, followed by standard aqueous workup.

Protocol B: In Situ Generation and Reduction of Aliphatic Ketones (NB-Enantride) Self-Validating Principle: Utilizing t-BuLi ensures clean hydride transfer via β-hydride elimination, avoiding unwanted alkylation of the boron center.

• Precursor Preparation: Prepare NB-Enantrane in THF as described in Protocol A (Steps 1-2), but do not remove the solvent. Cool the solution to -78°C.

• Hydride Transfer: Dropwise, add 1.0 equivalent of tert-butyllithium (t-BuLi). t-BuLi undergoes β-hydride elimination, transferring a hydride to the boron center to form NB-Enantride, while releasing 2-methylpropene (isobutylene) gas[4].

• Substrate Addition: Maintain the temperature at -100°C to -78°C. Slowly add the aliphatic ketone (e.g., 2-octanone).

• Reaction & Quench: Stir until complete consumption of the ketone is observed via TLC, then quench with methanol and warm to room temperature[2].

Quantitative Data Summary

To assist in benchmarking your analytical results, the following table summarizes the expected enantioselectivity based on substrate and reaction conditions[2],[3].

Substrate	Reagent Adduct	Conditions	Expected ee (%)	Configuration
4-Heptyn-3-one	NB-Enantrane	Neat, 25°C, 48h	>90%	S
2-Butanone	NB-Enantride	THF, -100°C	76%	S
2-Octanone	NB-Enantride	THF, -100°C	79%	S
Acetophenone	NB-Enantride	THF, -100°C	>70%	S
3,3-Dimethyl-2-butanone	NB-Enantride	THF, -100°C	~2%	Racemic

Frequently Asked Questions (FAQs)

Q: Why did my enantiomeric excess drop significantly when I scaled up the NB-Enantrane reduction of an alkynyl ketone in THF? A: Scaling up in solvent increases the total volume, which dilutes the reactants. Because the desired asymmetric reduction is a bimolecular process, its rate drops in dilute solutions. Conversely, the dehydroboration of NB-Enantrane into achiral 9-BBN is a unimolecular process, meaning its rate remains constant regardless of concentration. In dilute solutions, the racemic background reduction by free 9-BBN overtakes the chiral reduction. Always run this reaction neat[1].

Q: Can I use n-butyllithium (n-BuLi) instead of tert-butyllithium (t-BuLi) to synthesize NB-Enantride? A: No. t-BuLi is specifically required because it acts as a hydride source. Due to its steric bulk, t-BuLi undergoes β-hydride elimination, transferring a hydride to the boron atom and releasing isobutylene gas, successfully forming the chiral borohydride[4]. n-BuLi lacks this propensity and will instead act as a nucleophile, adding an alkyl group to the boron to form an unwanted alkylborate complex.

Q: Why does NB-Enantride fail to selectively reduce 3,3-dimethyl-2-butanone (pinacolone), yielding only 2% ee? A: Enantioselectivity with NB-Enantride is highly sensitive to the steric requirements of the ketone. The 10-membered cyclic transition state requires specific spatial alignment for the hydride delivery. The bulky tert-butyl group on 3,3-dimethyl-2-butanone creates severe steric clashes within the chiral pocket of the nopol benzyl ether framework, preventing the formation of the favored diastereomeric transition state and resulting in a near-racemic mixture[2].

Q: Can I change the protecting group on the nopol side chain to improve selectivity? A: Proceed with extreme caution. The benzyl ether is optimal because it provides the exact steric bulk and single coordination site needed. Modifying the side chain to include a second coordination site (e.g., a methoxyethoxymethyl group) will cause the Li+ ion to bind incorrectly, rapidly collapsing the ee%[2].

References

• Daverio, P., & Zanda, M. "Enantioselective reductions by chirally modified alumino- and borohydrides." The Vespiary. URL:[Link]

• "Hydroboration and Organic Synthesis." National Academic Digital Library of Ethiopia. URL: [Link]

• "Asymmetric Reductions." Thieme Connect. URL: [Link]

• Kustiana, B. A. "Borane-Promoted C(sp3)-H Hydride Abstraction." ORCA - Cardiff University. URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. thevespiary.org [thevespiary.org]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Support Center: Optimizing 9-BBN-Nopol Benzyl Ether Adduct Workflows

As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the reproducibility of chiral reductions. The synthesis of the 9-BBN-nopol benzyl ether adduct—the direct precursor to the powerful chiral reducing agent NB-Enantride—is highly sensitive to thermodynamic control. Achieving high enantiomeric excess (ee) in downstream asymmetric reductions relies entirely on the structural integrity of this adduct[1].

This guide is designed to help you troubleshoot temperature-dependent bottlenecks, understand the mechanistic causality behind our protocols, and implement self-validating checkpoints in your workflow.

Mechanistic Pathway & Workflow

Workflow for the synthesis and application of 9-BBN-nopol benzyl ether adduct.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in your results, follow this step-by-step methodology. It includes an internal analytical checkpoint to validate the adduct before proceeding to the highly sensitive reduction phase.

Phase 1: Hydroboration (Adduct Formation)

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve 1.1 equivalents of nopol benzyl ether in anhydrous THF.

• Reagent Addition: Dropwise, add 1.0 equivalent of 9-BBN (0.5 M solution in THF) at 25 °C.

• Thermal Activation: Heat the reaction mixture to 65 °C (THF reflux) and maintain for 6 to 12 hours.

  • Self-Validation Checkpoint: Monitor the reaction via 11B NMR. The disappearance of the 9-BBN dimer signal and the emergence of a broad singlet at ~ +80 ppm confirms complete conversion to the trialkylborane adduct[2]. Do not proceed until this shift is confirmed.

Phase 2: Hydridation to NB-Enantride 4. Cooling: Cool the verified adduct solution to -78 °C using a dry ice/acetone bath. 5. Lithiation: Slowly add 1.0 equivalent of tert-butyllithium to form Lithium hydrido(9-BBN-nopol benzyl ether adduct) (NB-Enantride)[1].

Phase 3: Asymmetric Reduction 6. Cryogenic Control: Lower the temperature to -100 °C (using a liquid nitrogen/ethanol bath). 7. Reduction: Introduce the prochiral ketone (e.g., 2-octanone) dropwise. Stir for 3 hours. 8. Quench: Terminate the reaction by cautiously adding pH 4.0 phosphate buffer to prevent product racemization, followed by standard aqueous workup[1].

Quantitative Data: Temperature Optimization Matrix

Reaction Stage	Target Transformation	Optimal Temperature	Consequence of Sub-Optimal Temp (Too Low)	Consequence of Sub-Optimal Temp (Too High)
Hydroboration	Nopol Benzyl Ether + 9-BBN → Adduct	65 °C (THF Reflux)	Incomplete conversion due to high activation energy barrier.	Risk of dehydroboration or boron migration (isomerization)[3].
Hydridation	Adduct + t-BuLi → NB-Enantride	-78 °C	N/A (Cryogenic standard)	Localized heating causes reagent decomposition.
Reduction	Ketone + NB-Enantride → Chiral Alcohol	-100 °C to -78 °C	Extremely slow reaction kinetics.	Increased transition state flexibility; severe loss of enantiomeric excess (ee)[1].

Troubleshooting & FAQs

Q: Why is my hydroboration of nopol benzyl ether with 9-BBN stalling at room temperature? A: This is a classic thermodynamic bottleneck. 9-BBN exists primarily as a dimer that must dissociate into a monomeric THF complex to react[4]. Furthermore, nopol benzyl ether is a sterically demanding, bicyclic alkene (derived from β -pinene). The concerted, four-center transition state of this specific hydroboration has a high activation energy. Refluxing at 65 °C provides the necessary thermal energy to drive the reaction to completion. At room temperature, the steric bulk prevents the C-B bond formation, leaving unreacted starting materials.

Q: Can I push the hydroboration temperature above 65 °C (e.g., in diglyme) to accelerate the reaction? A: It is highly discouraged. While trialkylboranes are generally stable, exposing sterically hindered adducts to temperatures exceeding 100 °C induces thermal isomerization[3]. The boron atom will migrate to a less hindered position on the carbon skeleton. This destroys the precise chiral pocket of the nopol framework, rendering the resulting NB-Enantride useless for high-ee asymmetric reductions.

Q: I successfully synthesized the adduct, but my downstream ketone reduction yielded poor enantiomeric excess (<40% ee). What went wrong? A: The loss of stereocontrol is almost certainly a temperature control failure during the reduction phase. NB-Enantride relies on a highly rigid, sterically differentiated transition state to transfer its hydride to only one face of the prochiral ketone[1]. At -100 °C, this rigidity is maximized, yielding up to 79% ee for aliphatic ketones like 2-octanone[5]. If the reduction is performed at -65 °C or warmer, the thermal energy increases the flexibility of the transition state and promotes reagent dissociation, allowing non-selective hydride transfer.

Q: Why use tert-butyllithium instead of potassium bases to form the hydride from the adduct? A: The lithium cation is mechanistically critical. Lithium acts as a Lewis acid, coordinating with the carbonyl oxygen of the ketone and organizing the cyclic transition state. Studies show that substituting lithium with potassium (forming KNBE) drastically reduces selectivity because potassium fails to coordinate tightly, leading to a loose transition state and poor chiral induction[1].

References

• Asymmetric reductions of prochiral ketones with lithium [2-[2-benzyloxy)ethyl]... Source: ACS Publications URL:[Link]

• Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn) Source: SciSpace URL:[Link]

• Enantioselective reductions by chirally modified alumino- and borohydrides Source: The Vespiary URL:[Link]

• Position of Apopinene on Chiral Reductions Source: DTIC URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. scispace.com [scispace.com]
• 5. thevespiary.org [thevespiary.org]

effect of additives on 9-Bbn-nopol benzyl ether adduct reactions

Technical Support Center: Troubleshooting NB-Enantride (9-BBN-Nopol Benzyl Ether Adduct) Reductions

Welcome to the Technical Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who experience reproducibility issues during asymmetric ketone reductions.

The reagent —NB-Enantride (Lithium hydrido(9-BBN-nopol benzyl ether adduct))—is a highly effective chiral trialkylborohydride used to reduce unhindered aliphatic ketones (such as 2-butanone and 2-octanone) with high enantiomeric excess (ee%)[1]. However, its success relies entirely on a highly organized, rigid transition state. Any deviation in additives, solvents, or counterions will catastrophically disrupt this architecture.

Below is our comprehensive guide to understanding the causality behind these reactions, troubleshooting additive effects, and executing a self-validating protocol.

Part 1: Mechanistic Architecture & Additive Workflows

To understand why certain additives ruin your reaction, you must understand the transition state. The lithium cation (Li⁺) is not merely a spectator; it acts as the structural keystone. It coordinates simultaneously to the hydride-bearing boron, the benzyl ether oxygen of the nopol side chain, and the carbonyl oxygen of your substrate[2]. This internal chelation creates a rigid, chair-like transition state that forces the hydride to attack from one specific face of the ketone.

Workflow of NB-Enantride synthesis and the mechanistic impact of coordinating additives.

Part 2: Frequently Asked Questions (FAQs) on Additives

Q1: Why did my enantiomeric excess (ee%) drop significantly when I used TMEDA or HMPA to solubilize my substrate? A: NB-Enantride relies on a self-contained transition state. TMEDA and HMPA are strong Lewis bases. When added to the reaction, they outcompete the internal benzyl ether oxygen for Li⁺ coordination. This severs the internal chelation, creating a flexible, loose transition state that allows the hydride to attack from either face of the ketone, drastically reducing the ee%[1].

Q2: Can I substitute tert-butyllithium with potassium tert-butoxide or potassium hydride during the activation step? A: Absolutely not. The specific ionic radius and charge density of the lithium cation are non-negotiable[2]. Potassium (K⁺) is too large and diffuse to effectively bridge the reagent's ether oxygen and the substrate's carbonyl group. Empirical data shows that while the lithium adduct reduces acetophenone in minutes at -78°C, the potassium analogue yields no reduction over an extended period[2].

Q3: Does the addition of crown ethers (e.g., 12-crown-4) improve the reaction rate by making the hydride more "naked"? A: No, it has the exact opposite effect. Adding a lithium-sequestering agent strips the Li⁺ from the transition state. Because the carbonyl oxygen must be electrophilically activated by Li⁺ to accept the hydride at low temperatures (-78°C to -100°C), removing the cation halts the reaction entirely and destroys any potential for asymmetric induction[2].

Q4: What happens if I modify the structural additives of the reagent itself, such as swapping the benzyl ether for a methyl ether? A: Steric bulk is just as important as electronic coordination. Replacing the -OCH₂C₆H₅ group with a smaller methyl group results in a functional reducing agent, but the loss of steric bulk causes a noticeable drop in enantioselectivity. Moving the ether group by even one atom in either direction also breaks the precise geometry required for the transition state[2].

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between specific additives/conditions and the resulting reaction efficacy.

Substrate	Reagent / Additive Condition	Temp (°C)	Yield (%)	Enantiomeric Excess
2-Octanone	NB-Enantride (Standard, Li⁺)	-100	>90	79% (S)
2-Butanone	NB-Enantride (Standard, Li⁺)	-78	>90	76% (S)
Acetophenone	Potassium Analogue (K⁺ substituted)	-78	0	N/A (Reaction Fails)
2-Octanone	NB-Enantride + TMEDA (Strong Donor)	-100	Variable	<20% (Loss of Rigidity)
3,3-Dimethyl-2-butanone	NB-Enantride (Standard, Li⁺)	-78	>80	2% (S) (Steric Clash)

Note: Highly sterically hindered substrates like 3,3-dimethyl-2-butanone fail to achieve high ee% because the bulky tert-butyl group of the substrate clashes with the rigid architecture of the reagent[1].

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates built-in validation checkpoints. If a checkpoint fails, abort the step to prevent downstream failure.

Objective: Asymmetric reduction of 2-octanone to (S)-2-octanol using NB-Enantride.

Step 1: Hydroboration (Synthesis of NB-Enantrane)

• Action: In a flame-dried, argon-purged Schlenk flask, dissolve 1.0 equivalent of nopol benzyl ether in anhydrous THF. Add 1.0 equivalent of 9-BBN (0.5 M in THF) dropwise at room temperature[2]. Reflux the mixture for 2 hours.

• Causality: 9-BBN selectively hydroborates the less hindered terminal alkene of the nopol derivative, establishing the chiral boron center.

• Validation Checkpoint: Take a small aliquot for ¹¹B NMR. You must observe the disappearance of the 9-BBN signal and the appearance of a distinct trialkylborane peak (~80 ppm).

Step 2: Hydride Activation (Synthesis of NB-Enantride)

• Action: Cool the NB-Enantrane solution to -78°C using a dry ice/acetone bath. Slowly add 1.0 equivalent of tert-butyllithium (1.7 M in pentane)[3]. Stir for 30 minutes.

• Causality: tert-Butyllithium acts as a powerful β-hydride donor. It transfers a hydride to the empty p-orbital of the boron atom, generating the active lithium trialkylborohydride complex while releasing isobutylene gas.

• Validation Checkpoint: Observe the reaction mixture during addition. You must see the evolution of gas (isobutylene) bubbling out of the solution. If no gas evolves, your tert-butyllithium has degraded, and the active hydride has not formed.

Step 3: Asymmetric Reduction

• Action: Cool the reaction mixture further to -100°C (using a liquid nitrogen/methanol bath). Add 0.8 equivalents of 2-octanone dropwise[3]. Stir for 2 to 4 hours.

• Causality: Using a sub-stoichiometric amount of ketone ensures the chiral reagent remains in excess, preventing any background reduction by trace achiral borane species. Cooling to -100°C freezes out competing conformational states, maximizing the energy difference between the diastereomeric transition states.

Step 4: Quenching & Workup

• Action: Quench the reaction by adding anhydrous methanol at -100°C, then allow the flask to warm to room temperature. Oxidize the residual organoborane by adding 3M NaOH followed carefully by 30% H₂O₂. Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate.

• Validation Checkpoint: Analyze the crude product via chiral GC or HPLC. You should observe an enantiomeric excess approaching ~80% for the (S)-enantiomer[3].

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis. ResearchGate.[Link]

• Enantioselective reductions by chirally modified alumino- and borohydrides. The Vespiary.[Link]

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Technical Support Center: Synthesis of 9-BBN-Nopol Benzyl Ether Adduct

Welcome to the technical support guide for the synthesis and handling of the 9-BBN-nopol benzyl ether adduct. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the practical knowledge and scientific rationale needed to overcome common challenges and ensure successful, repeatable outcomes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of the 9-BBN-nopol benzyl ether adduct. The format is designed to help you quickly diagnose the issue and implement a scientifically sound solution.

Question 1: My reaction shows low or no conversion of the starting material (nopol benzyl ether). What are the likely causes and how can I fix it?

Answer:

This is a frequent issue, often pointing to the quality and handling of the 9-borabicyclo[3.3.1]nonane (9-BBN) reagent.

• Cause A: Deactivated 9-BBN Reagent: 9-BBN is sensitive to atmospheric moisture and oxygen.[1] Solutions of 9-BBN are particularly reactive and must be handled under an inert atmosphere (e.g., nitrogen or argon) at all times.[2][3] While the solid dimer form is reasonably air-stable for brief periods, repeated exposure or improper storage can lead to decomposition.[4][5] Solutions of 9-BBN are known for decomposing over time.[6]

  • Troubleshooting Steps:

    • Verify Reagent Activity: Before starting your main reaction, perform a small-scale test reaction with a simple, reliable alkene (e.g., 1-octene) to confirm the activity of your 9-BBN solution.

    • Use Fresh Reagent: Whenever possible, use a freshly opened bottle of solid 9-BBN or a recently purchased solution. If using a solution, ensure it has been stored properly under an inert atmosphere.

    • Purify 9-BBN (If Necessary): Commercial 9-BBN can be purified by recrystallization from 1,2-dimethoxyethane to remove insoluble impurities.[4][5]

• Cause B: Inadequate Solvent/Glassware Preparation: Trace amounts of water in your solvent or on the surface of your glassware will rapidly quench the 9-BBN.

  • Troubleshooting Steps:

    • Rigorous Drying: Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use.

    • Anhydrous Solvents: Use freshly distilled, anhydrous solvents. Tetrahydrofuran (THF), a common solvent for hydroboration, must be dried thoroughly, for instance, by distillation from sodium-benzophenone ketyl.[7]

    • Inert Atmosphere: The entire reaction, from reagent transfer to quenching, must be conducted under a positive pressure of dry nitrogen or argon.[6]

• Cause C: Competing Reactions: If your nopol benzyl ether starting material contains impurities with other reactive functional groups (e.g., aldehydes, ketones), these may react with 9-BBN, consuming the reagent.

  • Troubleshooting Steps:

    • Assess Starting Material Purity: Verify the purity of your nopol benzyl ether via ¹H NMR or GC-MS before use. Purify by column chromatography if necessary.

Question 2: The reaction worked, but my yield is lower than expected after purification. Where could I be losing my product?

Answer:

Low isolated yield can stem from issues during the reaction workup and purification rather than the hydroboration itself.

• Cause A: Incomplete Hydrolysis of Borate Esters: In subsequent reaction steps, such as an oxidative workup to convert the borane to an alcohol, the intermediate borate esters can be sterically hindered.[1] This can lead to incomplete hydrolysis and difficult isolation.

  • Troubleshooting Steps:

    • Prolonged Hydrolysis: For sterically hindered borates, the hydrolysis step may require extended reaction times, sometimes overnight, to ensure complete conversion.[1]

• Cause B: Emulsion Formation During Extraction: The workup of organoborane reactions can sometimes lead to the formation of persistent emulsions, making a clean separation of the organic and aqueous layers difficult and leading to product loss.

  • Troubleshooting Steps:

    • Brine Wash: After the initial aqueous wash, perform several washes with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous layer, which helps to break emulsions.

    • Centrifugation: For small-scale reactions with stubborn emulsions, transferring the mixture to centrifuge tubes and spinning for several minutes can effectively separate the layers.

Question 3: My NMR spectrum shows a complex mixture of products instead of the clean adduct. What side reactions could be occurring?

Answer:

The formation of multiple products suggests issues with regioselectivity or the presence of reactive impurities.

• Cause A: Isomerization of the Alkene: Although less common with a bulky reagent like 9-BBN, under certain conditions (e.g., elevated temperatures for prolonged periods), the starting alkene could potentially isomerize before hydroboration occurs.

  • Troubleshooting Steps:

    • Control Reaction Temperature: Perform the hydroboration at the recommended temperature (typically 0 °C to room temperature) and monitor the reaction progress by TLC or GC to avoid unnecessarily long reaction times.

• Cause B: Formation of Byproducts: A common byproduct in reactions involving 9-BBN is the 9-methoxy derivative (B-MeO-9-BBN), especially if methanol is used during workup or as a solvent impurity.[4][5]

  • Troubleshooting Steps:

    • Careful Workup: Avoid using methanol or other alcohols in the initial workup stages unless specifically called for in the protocol for derivatization.

    • Characterization: Be aware of the characteristic NMR signals for common byproducts. The 13C NMR properties of 9-BBN adducts have been extensively studied and can aid in identification.[4][5]

Visualizing the Troubleshooting Process

A logical approach is key to diagnosing failed reactions. The following flowchart outlines a decision-making process for troubleshooting low-yield synthesis.

Caption: Troubleshooting flowchart for low-yield synthesis.

Frequently Asked Questions (FAQs)

• Q1: What is the proper way to store 9-BBN?

  • A: Solid 9-BBN dimer should be stored under an inert atmosphere (nitrogen or argon) in a cool, dry place.[5] While it is less pyrophoric than many other boranes, it is still recommended to handle it in an inert environment to prevent gradual degradation.[2][7] 9-BBN solutions are highly reactive with air and water and must be stored under a positive pressure of inert gas.[3]

• Q2: Why is 9-BBN used instead of other hydroborating agents like borane-THF?

  • A: 9-BBN is a sterically hindered dialkylborane, which gives it exceptional regioselectivity.[8] It preferentially adds to the least sterically hindered carbon of a double bond, which is crucial for controlling the outcome of the reaction with a complex molecule like nopol benzyl ether.[9] This high selectivity minimizes the formation of unwanted isomeric products.

• Q3: Can I purify the final 9-BBN-nopol benzyl ether adduct? If so, how?

  • A: Yes. The adduct is an organoborane and should be handled with care under an inert atmosphere. Purification is typically achieved via recrystallization from a non-protic, anhydrous solvent or, if thermally stable, by vacuum distillation. However, for many applications, the adduct is generated and used in situ in a subsequent reaction (e.g., a Suzuki coupling) without isolation. If isolation is required, care must be taken to avoid exposure to air or moisture.

• Q4: What are the key safety precautions when working with 9-BBN?

  • A: Always handle 9-BBN (both solid and solution) in a well-ventilated fume hood under an inert atmosphere.[5] While the solid dimer is not pyrophoric, some of its derivatives and byproducts can be.[2] Wear appropriate personal protective equipment (PPE), including safety glasses, a flame-resistant lab coat, and gloves. Be prepared for potential pyrophoric activity, especially when quenching the reaction.

Detailed Experimental Protocol: Synthesis of the Adduct

This protocol describes the hydroboration of (-)-nopol benzyl ether with 9-BBN. All operations must be performed under an inert atmosphere of dry nitrogen or argon using Schlenk techniques.

Reagent & Solvent Data Table

Compound	Formula	MW ( g/mol )	Form	Key Hazards
9-BBN (dimer)	C₁₆H₃₀B₂	244.03	White Crystalline Solid	Air & moisture sensitive, potentially pyrophoric
(-)-Nopol Benzyl Ether	C₁₈H₂₄O	256.38	Liquid	N/A
Tetrahydrofuran (THF)	C₄H₈O	72.11	Liquid	Flammable, peroxide-former

Synthesis Workflow

Caption: General workflow for adduct synthesis.

Step-by-Step Procedure

• Preparation: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under a positive pressure of nitrogen.

• Reagent Addition: Through the septum, add (-)-nopol benzyl ether (1.0 eq) via syringe, followed by anhydrous THF (to make a ~0.5 M solution).

• Cooling: Cool the flask to 0 °C in an ice-water bath.

• Hydroboration: Add a 0.5 M solution of 9-BBN in THF (1.05 eq) dropwise via syringe over 15-20 minutes. Ensure the internal temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction for the consumption of the starting material by TLC or GC-MS analysis of a carefully quenched aliquot.

• Completion: Once the starting material is consumed, the resulting solution of the 9-BBN-nopol benzyl ether adduct is ready for use in the next synthetic step. It is typically used directly without isolation.

References

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Reference Data & Comparative Studies

A Comparative Guide to Determining Enantiomeric Excess: An In-Depth Analysis of Chiral Derivatizing Agents for NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of stereoselective synthesis and pharmaceutical development, the precise determination of enantiomeric excess (ee) is a critical checkpoint. The biological activity of a chiral molecule is often confined to a single enantiomer, with its counterpart ranging from benignly inactive to dangerously toxic. Consequently, robust and reliable analytical methods for quantifying enantiomeric purity are indispensable.

This guide provides a comprehensive comparison of techniques for determining enantiomeric excess, with a particular focus on the use of chiral derivatizing agents (CDAs) for Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the mechanistic underpinnings of this method, present a comparative analysis with established techniques such as chiral High-Performance Liquid Chromatography (HPLC), and provide insights into the practical application of these methodologies. While this guide will touch upon a variety of CDAs, it will pay special attention to the class of organoborane reagents, exemplified by structures like the 9-BBN-nopol benzyl ether adduct, and compare them to the widely recognized Mosher's acid.

The Fundamental Principle: From Indistinguishable Enantiomers to Distinguishable Diastereomers

Enantiomers, by their very nature, possess identical physical and chemical properties in an achiral environment, rendering them indistinguishable by standard NMR spectroscopy.[1] The core strategy of using a chiral derivatizing agent is to convert a mixture of enantiomers into a mixture of diastereomers.[2][3] This is achieved by reacting the analyte with an enantiomerically pure CDA. The resulting diastereomers have distinct physical and chemical properties, which translates to different chemical shifts in the NMR spectrum.[4] The relative integration of these distinct signals allows for the quantification of the original enantiomeric ratio.[5]

A successful chiral derivatizing agent must meet several key criteria:

• Quantitative Reaction: The derivatization reaction must proceed to completion for both enantiomers to ensure that the diastereomeric ratio accurately reflects the initial enantiomeric ratio. Incomplete reactions can lead to kinetic resolution, skewing the results.

• Stereochemical Integrity: The CDA and the analyte must not undergo racemization or epimerization under the reaction conditions.

• Sufficient Signal Separation: The resulting diastereomers must exhibit baseline-resolved signals in the NMR spectrum for accurate integration. The magnitude of the chemical shift difference (Δδ) is a key performance indicator for a CDA.

In Focus: Organoborane-Based Chiral Derivatizing Agents

Organoborane reagents, particularly those derived from readily available chiral terpenes like nopol, represent a versatile class of compounds in asymmetric synthesis.[6] While detailed, standardized protocols for a specific adduct like the "9-BBN-nopol benzyl ether adduct" (CAS 81971-15-5) are not extensively documented in peer-reviewed literature, the underlying principles of its function as a CDA can be inferred from the well-established chemistry of its components: 9-borabicyclo[3.3.1]nonane (9-BBN) and nopol, a derivative of β-pinene.

The 9-BBN moiety is a sterically hindered dialkylborane known for its high regioselectivity and thermal stability.[2] The chiral nopol fragment, when attached to the boron center, creates a defined chiral environment. The derivatization of a chiral analyte, such as a secondary alcohol or amine, would likely proceed through the formation of a boronate ester or an amine-borane adduct. The bulky and conformationally rigid bicyclic structure of both the 9-BBN and nopol components would be expected to induce significant conformational biases in the resulting diastereomeric adducts. This, in turn, would lead to differential shielding and deshielding of the analyte's protons by the aromatic ring of the benzyl ether moiety, resulting in separable signals in the ¹H NMR spectrum.

Workflow for ee determination using a chiral organoborane derivatizing agent.

The Benchmark: Mosher's Acid

A discussion of NMR-based ee determination would be incomplete without mentioning α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), or Mosher's acid.[7] For decades, Mosher's acid and its corresponding acid chloride have been the go-to reagents for this purpose.[8] The principle is the formation of diastereomeric esters (with alcohols) or amides (with amines). The trifluoromethyl group provides a powerful ¹⁹F NMR handle, often leading to large chemical shift differences and a clean spectral window for analysis. The phenyl group's anisotropic effect is the basis for the predictable shielding and deshielding patterns observed in the ¹H NMR spectra of the diastereomers, which can also be used to determine the absolute configuration of the analyte.[7]

The Gold Standard: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the separation and quantification of enantiomers.[9] It relies on the differential interaction of enantiomers with a chiral stationary phase (CSP). One enantiomer interacts more strongly with the CSP and is retained longer, leading to different elution times. The area under each peak in the chromatogram is proportional to the concentration of each enantiomer, allowing for a direct calculation of the enantiomeric excess. Chiral HPLC is often considered the "gold standard" due to its high accuracy, sensitivity, and the ability to achieve baseline separation of enantiomers.[9]

Comparative Analysis: NMR with CDAs vs. Chiral HPLC

The choice between an NMR-based method with a chiral derivatizing agent and chiral HPLC depends on several factors, including the nature of the analyte, the required level of accuracy, sample throughput, and available instrumentation.

Feature	NMR with Chiral Derivatizing Agent (e.g., Organoborane, Mosher's Acid)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Conversion of enantiomers to diastereomers with distinct NMR signals.	Differential interaction of enantiomers with a chiral stationary phase.
Instrumentation	NMR Spectrometer	HPLC system with a chiral column and a suitable detector (e.g., UV, MS).
Sample Preparation	Chemical derivatization reaction required.	Typically direct injection of the analyte solution.
Analysis Time	Derivatization can take from minutes to hours. NMR acquisition is relatively fast (5-15 minutes).	Method development can be time-consuming. Analysis time per sample is typically 15-60 minutes.
Sensitivity	Generally lower than HPLC. Requires milligram quantities of sample.	High sensitivity, capable of detecting trace enantiomeric impurities.
Accuracy & Precision	Good to excellent, provided the derivatization is quantitative.	Excellent, often considered the most accurate method.
Substrate Scope	Broad, applicable to a wide range of functional groups (alcohols, amines, etc.).	Dependent on the availability of a suitable chiral stationary phase.
Information Provided	Enantiomeric excess. Can also provide information on absolute configuration (e.g., Mosher's method).	Enantiomeric excess.
Cost	CDAs can be expensive. NMR instrument time is a significant cost.	Chiral columns are expensive. Solvent consumption can be high.
Advantages	Rapid analysis after derivatization, provides structural information, method development can be faster than HPLC.	High resolution and sensitivity, well-established and validated for many compounds.
Disadvantages	Derivatization step adds complexity and potential for error, lower sensitivity.	Method development can be challenging, specialized columns are required.

Comparison of NMR with CDA and Chiral HPLC for ee determination.

Experimental Protocols

General Protocol for Derivatization with a Chiral Organoborane Reagent (Hypothetical)

• Reagent Preparation: In a dry, inert atmosphere (e.g., under argon or nitrogen), dissolve the chiral secondary alcohol (1.0 equivalent, ~5-10 mg) in a dry, deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube.

• Derivatization: Add a solution of the chiral organoborane derivatizing agent (1.1 equivalents) in the same deuterated solvent to the NMR tube.

• Reaction Monitoring: Gently mix the contents of the NMR tube and monitor the reaction by ¹H NMR at room temperature until the signals of the starting alcohol have disappeared, indicating complete derivatization.

• NMR Analysis: Acquire a high-resolution ¹H NMR spectrum of the diastereomeric mixture.

• Data Processing: Identify a set of well-resolved signals corresponding to the two diastereomers. Carefully integrate these signals.

• Calculation of ee: Calculate the enantiomeric excess using the formula: ee (%) = [|Integration(major diastereomer) - Integration(minor diastereomer)| / (Integration(major diastereomer) + Integration(minor diastereomer))] x 100

Established Protocol for Derivatization with Mosher's Acid Chloride

• Reagent Preparation: In a dry vial under an inert atmosphere, dissolve the chiral secondary alcohol (1.0 equivalent, ~5 mg) in dry pyridine (~0.5 mL). Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Derivatization: To this solution, add enantiomerically pure (R)- or (S)-Mosher's acid chloride (1.2 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with a few drops of water. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• NMR Analysis: Dissolve the crude diastereomeric ester in a deuterated solvent (e.g., CDCl₃) and acquire a ¹H or ¹⁹F NMR spectrum.

• Data Processing and Calculation: Follow steps 5 and 6 from the general organoborane protocol.

Conclusion and Future Outlook

The determination of enantiomeric excess is a non-negotiable aspect of modern chemical research and development. While chiral HPLC remains the benchmark for its accuracy and sensitivity, NMR spectroscopy coupled with chiral derivatizing agents offers a powerful, often faster, and structurally informative alternative.

The development of novel chiral derivatizing agents, including those from the organoborane family, continues to expand the toolkit available to chemists. While more research is needed to fully characterize and validate specific reagents like the 9-BBN-nopol benzyl ether adduct, the foundational principles of their application are well-established. The choice of the optimal method will always be context-dependent, and for critical applications, the use of orthogonal methods (e.g., both NMR with a CDA and chiral HPLC) is highly recommended to ensure the utmost confidence in the analytical results. As the demand for enantiopure compounds grows, so too will the innovation in the analytical methodologies designed to confirm their stereochemical purity.

References

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A Comparative Guide to Chiral Boranes for Asymmetric Ketone Reduction: Alpine-Borane® Adducts vs. Modern Alternatives

Introduction: The Quest for Enantiopure Alcohols

The asymmetric reduction of prochiral ketones to form enantiomerically enriched secondary alcohols is a cornerstone of modern organic synthesis. These chiral alcohols are invaluable building blocks for a vast array of pharmaceuticals, agrochemicals, and natural products. Among the arsenal of reagents developed for this purpose, chiral organoboranes have distinguished themselves through their unique reactivity and stereochemical control.

This guide provides an in-depth, objective comparison of several key classes of chiral borane reagents. We will begin with a foundational analysis of the stoichiometric reagent, the 9-Bbn-nopol benzyl ether adduct, an advancement on the classic Alpine-Borane®, and its close relative, Diisopinocampheylchloroborane (DIP-Chloride™). We will then contrast these with the highly efficient and versatile catalytic oxazaborolidine systems, famously known as the Corey-Bakshi-Shibata (CBS) reduction catalysts. This analysis is designed to equip researchers, chemists, and drug development professionals with the technical insights needed to select the optimal reagent for their specific synthetic challenge, balancing factors such as substrate scope, enantioselectivity, and operational practicality.

Stoichiometric α-Pinene-Derived Reagents: The Workhorses

Reagents derived from the naturally abundant chiral pool molecule α-pinene were among the first to provide reliable methods for asymmetric ketone reduction. Their mechanisms are sterically driven and rely on a 1:1 stoichiometry.

Alpine-Borane® and its Progeny: The 9-BBN Adducts

Alpine-Borane® itself is B-isopinocampheyl-9-borabicyclo[3.3.1]nonane, prepared from α-pinene and 9-borabicyclo[3.3.1]nonane (9-BBN).[1] An important evolution of this class is the 9-Bbn-nopol benzyl ether adduct (NB-Enantride™), which demonstrated significant improvements in enantioselectivity for a broader range of ketones, including simple straight-chain variants like 2-butanone.[2]

Mechanism of Action: The reduction proceeds through a highly organized, boat-like six-membered transition state.[3][4] The Lewis acidic boron atom coordinates to the carbonyl oxygen, and a hydride is subsequently transferred intramolecularly from the C-3 position of the isopinocampheyl group to the carbonyl carbon.[1] The stereochemical outcome is dictated by the steric bulk of the pinene backbone, which effectively shields one face of the coordinated ketone. The larger substituent (RL) on the ketone orients itself away from the bulky gem-dimethyl group of the reagent to minimize steric clash, thus directing the hydride attack to a specific face.

Causality in Performance: The primary limitation of the classic Alpine-Borane is a competing dissociation pathway.[1][2] For sterically hindered or electronically deactivated (less reactive) ketones, the reduction is slow. This allows time for the reagent to dissociate into achiral 9-BBN and α-pinene. The liberated 9-BBN can then reduce the ketone non-selectively, leading to a significant erosion of the product's enantiomeric excess (ee).[1][2] This is precisely why Alpine-Borane gives excellent results for reactive substrates like acetylenic ketones and aldehydes but is often disappointing for more challenging ketones under standard conditions.[2] Conducting the reaction neat or under high pressure can mitigate this dissociation and improve optical yields.[2]

Diagram 1: Competing pathways in Alpine-Borane reductions.

Diisopinocampheylchloroborane (DIP-Chloride™)

Derived from the hydroboration of two equivalents of α-pinene followed by treatment with HCl, DIP-Chloride is a more reactive and often more selective alternative to Alpine-Borane.[3][5]

Mechanism and Advantages: Like Alpine-Borane, the reduction mechanism proceeds through a sterically demanding boat-like transition state.[5] However, the presence of the electron-withdrawing chlorine atom makes the boron center significantly more Lewis acidic.[4] This enhanced Lewis acidity leads to stronger coordination with the ketone, accelerating the hydride transfer and allowing reductions to occur at lower temperatures. This increased reactivity minimizes the opportunity for any competing side reactions, making it highly effective for a wider range of substrates, particularly aralkyl ketones, where it consistently delivers excellent enantioselectivity.[4][6]

Practical Considerations: DIP-Chloride is a moisture-sensitive solid.[7] While highly effective, its stoichiometric nature results in poor atom economy and a significant waste stream from the bulky isopinocampheyl groups, which is a key consideration in process chemistry.[7]

The Catalytic Revolution: Corey-Bakshi-Shibata (CBS) Reduction

The development of chiral oxazaborolidine catalysts by the laboratories of Itsuno, and Corey, Bakshi, and Shibata, marked a paradigm shift from stoichiometric to catalytic asymmetric reductions.[8][9] These catalysts, often prepared from readily available chiral amino alcohols (like diphenylprolinol), enable highly enantioselective reductions using only a substoichiometric amount (typically 5-10 mol%) of the catalyst with a simple borane source like BH₃·THF or BH₃·SMe₂.

Mechanism of the Catalytic Cycle: The CBS reduction operates through a sophisticated and highly predictable catalytic cycle.[10]

• Catalyst Activation: The borane source (BH₃) first coordinates to the Lewis basic nitrogen atom of the oxazaborolidine catalyst. This coordination activates the borane as a hydride donor and simultaneously increases the Lewis acidity of the endocyclic boron atom.[9]

• Ketone Coordination: The activated catalyst then coordinates to the ketone's carbonyl oxygen. The ketone orients itself to place its larger substituent (RL) away from the bulky group on the catalyst's stereocenter, minimizing steric hindrance.[11]

• Hydride Transfer: The activated hydride is delivered from the external B-H bond to the carbonyl carbon through a rigid, six-membered chair-like transition state.[12]

• Product Release & Regeneration: After hydride transfer, the resulting alkoxyborane dissociates, releasing the product alcohol upon workup and regenerating the catalyst to re-enter the cycle.

This well-defined mechanism is the key to the reaction's high predictability and broad utility.[8]

Diagram 2: The catalytic cycle of the CBS reduction.

Head-to-Head Comparison: Performance and Practicality

The choice of reagent is dictated by the specific requirements of the synthesis. The following table provides a direct comparison of the key features of each class of reagent.

Feature	Alpine-Borane® / NB-Enantride™	DIP-Chloride™	CBS Oxazaborolidine Catalyst
Stoichiometry	Stoichiometric	Stoichiometric	Catalytic (typically 5-10 mol%)
Reactivity	Moderate; Substrate-dependent	High	High (with BH₃ source)
Substrate Scope	Good for aldehydes & acetylenic ketones; Poor for many dialkyl/aralkyl ketones[2]	Excellent for aralkyl & fluorinated ketones[4][5]	Very Broad: Aralkyl, dialkyl, α,β-unsaturated, and heteroatom-containing ketones[9]
Typical % ee	Variable (0-100%), highly sensitive to substrate reactivity[2]	Consistently High (often >90-98%)[5]	Consistently Excellent (often >95-99%)[8]
Predictability	Good, based on steric model	Excellent, based on steric model	Excellent, based on well-defined catalytic model[8]
Key Advantage	High ee for specific substrates (e.g., deuterated aldehydes)[2]	Higher reactivity and broader scope than Alpine-Borane	Excellent atom economy, broad scope, high enantioselectivity
Key Limitation	Dissociation leads to racemic product with unreactive ketones[1][2]	Poor atom economy, moisture-sensitive solid[7]	Catalyst can be sensitive to air/moisture; aging can affect reproducibility[13]
Practicality	Can be run neat; workup involves oxidation of boranes	Tedious workup to remove boronic acid byproducts[7]	In-situ generation is practical[13]; requires careful handling of borane source

Experimental Protocols: From Theory to Practice

The following protocols are representative examples for conducting reductions with these reagents. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using oven-dried glassware.[14]

General Experimental Workflowdot

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}

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comparison of 9-Bbn-nopol benzyl ether adduct and Alpine-Borane

As a Senior Application Scientist, selecting the appropriate chiral organoborane for the asymmetric reduction of prochiral ketones requires a deep understanding of transition-state kinetics, steric environments, and coordination chemistry. Two of the most historically significant and mechanistically distinct reagents derived from 9-borabicyclo[3.3.1]nonane (9-BBN) are Alpine-Borane (B-isopinocampheyl-9-BBN) and the 9-BBN-nopol benzyl ether adduct (commercially known as NB-Enantrane , and its lithium hydride adduct, NB-Enantride ).

This guide provides an objective, data-backed comparison of these reagents, analyzing the causality behind their divergent performance profiles and detailing self-validating experimental workflows.

Mechanistic Divergence: Sterics vs. Chelation

While both reagents utilize a chiral bicyclic framework to induce asymmetry, their structural differences dictate entirely different reaction pathways and substrate scopes.

Alpine-Borane: The Kinetic Race Against Dehydroboration

Alpine-Borane is synthesized via the hydroboration of (-)-α-pinene with 9-BBN. It is exceptionally effective for highly reactive substrates, such as aldehydes and α,β-acetylenic ketones[1]. The reduction proceeds via a bimolecular transfer hydrogenation through a highly organized, six-membered boat-like transition state[2].

The Causality of Failure: For slower-reacting substrates like aliphatic dialkyl or aralkyl ketones, Alpine-Borane suffers from a competing unimolecular dehydroboration pathway[1]. The reagent dissociates back into α-pinene and achiral 9-BBN. The liberated 9-BBN rapidly and non-selectively reduces the ketone, drastically degrading the enantiomeric excess (ee) of the final product[3].

NB-Enantrane & NB-Enantride: Steric Bulk and Chelation Control

NB-Enantrane is prepared by hydroborating nopol benzyl ether with 9-BBN[3]. The increased steric bulk at the 2-position of the apopinanyl moiety hinders the initial coordination of the carbonyl oxygen to the boron atom, significantly decreasing the overall reaction rate compared to Alpine-Borane[4]. However, this structural modification unlocks a powerful new capability when the reagent is converted to its lithium trialkylborohydride complex, NB-Enantride .

The Causality of Success: Unlike Alpine-Hydride (the hydride adduct of Alpine-Borane), which provides poor stereoselection for simple aliphatic ketones, NB-Enantride achieves excellent enantioselectivity[1]. The critical difference is the ether oxygen atom on the nopol benzyl ether moiety. During reduction, this oxygen atom and the lithium cation form a rigid, chelating transition state with the substrate's carbonyl group[5]. This chelation locks the conformation, enforcing strict facial discrimination. The necessity of this chelation is proven by the fact that swapping the lithium counterion for potassium completely halts the reaction at low temperatures[6].

Caption: Mechanistic divergence of Alpine-Borane: Transfer hydrogenation vs. dehydroboration.

Comparative Performance Profiles

The structural differences between the two reagents dictate their optimal use cases. Alpine-Borane remains the standard for acetylenic ketones, while NB-Enantride is the superior choice for unhindered dialkyl ketones.

Table 1: Reduction of α,β-Acetylenic Ketones (Neat Conditions, Room Temp) Note: Both reagents perform well here, but NB-Enantrane's steric bulk slows the reaction considerably.

Substrate	Reagent	Enantiomeric Excess (ee)	Reaction Time
4-Phenyl-3-butyn-2-one	Alpine-Borane	82% (S)	8–12 h[4]
4-Phenyl-3-butyn-2-one	NB-Enantrane	85% (S)	48 h[4]

Table 2: Reduction of Aliphatic Dialkyl Ketones (THF, Low Temperature) Note: The chelation effect of NB-Enantride drastically outperforms the non-chelating Alpine-Hydride.

Substrate	Reagent	Enantiomeric Excess (ee)	Reaction Temp
2-Butanone	Alpine-Hydride	< 10%	-78 °C[5]
2-Butanone	NB-Enantride	76%	-100 °C[7]
2-Octanone	NB-Enantride	79%	-100 °C[7]

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind the solvent and temperature choices is explicitly defined to prevent background racemic reduction.

Protocol A: Asymmetric Reduction using Alpine-Borane

Target: 4-Phenyl-3-butyn-2-one Causality for Conditions: The reaction must be run neat (solvent-free) or at highly concentrated levels (≥ 2M). High concentration kinetically favors the desired bimolecular hydride transfer, outcompeting the unimolecular dehydroboration that leads to racemic mixtures[1].

• Reagent Preparation: Reflux 0.5 M 9-BBN in THF with a 10% molar excess of (+)-α-pinene under nitrogen for 4 hours. Remove the THF under a hard vacuum (0.05 Torr) to yield neat (-)-Alpine-Borane[3].

• Reduction: Add 1.0 equivalent of 4-phenyl-3-butyn-2-one directly to the neat Alpine-Borane at 25 °C. Stir for 12 hours.

• Quenching & Workup: Add exactly 1.0 equivalent of acetaldehyde. Validation Check: Acetaldehyde rapidly consumes any unreacted Alpine-Borane, liberating α-pinene and preventing unwanted side reactions during workup. Cleave the resulting borinic ester by adding ethanolamine, which precipitates the boron byproduct.

• Analytical Validation: Isolate the product via silica gel chromatography. Determine the ee via chiral HPLC (e.g., Chiralcel OD column). A result of <80% ee indicates that moisture was present or the reagent was insufficiently concentrated, allowing 9-BBN dissociation.

Protocol B: Asymmetric Reduction using NB-Enantride

Target: 2-Butanone Causality for Conditions: The reaction must be run in THF at ultra-low temperatures (-100 °C). THF supports the solubility of the lithium complex, while the -100 °C temperature minimizes the entropic penalty of the highly organized, chelation-controlled transition state[6].

• Reagent Preparation: Under argon, treat a 0.5 M solution of NB-Enantrane in THF with 1.0 equivalent of tert-butyllithium at -78 °C to form the active NB-Enantride complex[7].

• Reduction: Cool the NB-Enantride solution to -100 °C using a liquid nitrogen/ethanol bath. Slowly add 2-butanone dropwise. Stir for 2 hours at -100 °C.

• Quenching & Workup: Quench the reaction at -100 °C with anhydrous methanolic HCl to destroy the active hydride before it can warm up and reduce the ketone non-selectively. Perform a standard oxidative workup using alkaline hydrogen peroxide (NaOH/H₂O₂) to cleave the carbon-boron bonds.

• Analytical Validation: Extract the aliphatic alcohol. Because simple aliphatic alcohols lack UV chromophores for HPLC, derivatize the product with Mosher's acid chloride ((R)-MTPA-Cl). Validate the diastereomeric ratio (and thus the ee) via ¹H and ¹⁹F NMR spectroscopy.

Caption: Chelation-controlled transition state of NB-Enantride driving high enantioselectivity.

References

• The boron approach to asymmetric synthesis - SciSpace. 1

• ~B- cCB- - Thieme-Connect. 3

• Position of Apopinene on Chiral Reductions - DTIC. 4

• Diastereoselective Reduction of a Chiral N-Boc-Protected δ-Amino-α,β-unsaturated γ-Keto Ester - ACS Publications. 5

• Enantioselective reductions by chirally modified alumino- and borohydrides - The Vespiary. 7

• Asymmetric reductions of prochiral ketones with lithium [2-[2-benzyloxy)ethyl] - ACS Publications. 6

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Comparative Guide: Cost-Effectiveness and Synthetic Utility of NB-Enantrane &amp; NB-Enantride

Executive Summary

The asymmetric reduction of prochiral ketones is a cornerstone transformation in the synthesis of chiral active pharmaceutical ingredients (APIs). While traditional reagents like Alpine-Borane (derived from α -pinene) are highly effective for reducing acetylenic ketones[1], they consistently fail to provide meaningful enantioselectivity for unhindered aliphatic ketones[2]. To bridge this critical gap, M. Mark Midland developed NB-Enantrane (the 9-BBN adduct of nopol benzyl ether)[3] and its active lithium hydride derivative, NB-Enantride [4].

This guide objectively compares the cost-effectiveness, mechanistic advantages, and experimental performance of the NB-Enantride system against alternative chiral reducing agents, providing actionable protocols for drug development professionals.

Mechanistic Rationale: The "Benzyl Shield" Effect

To understand the utility of NB-Enantride, one must examine the causality behind its transition state logic. In Alpine-Borane, chiral differentiation relies primarily on the steric bulk of a methyl group. For simple aliphatic ketones like 2-butanone, the steric difference between the substrate's methyl and ethyl groups is too small to be differentiated by Alpine-Borane, resulting in near-racemic mixtures[2].

Conversely, NB-Enantride is synthesized from (-)-nopol, a structurally unique terpene[5]. When benzylated and hydroborated with 9-BBN[6], the resulting benzyl ether side chain folds over the active boron center. This creates a rigid, sterically demanding "chiral pocket." During hydride transfer, this benzyl shield forces the aliphatic ketone into a single favored orientation, effectively locking the conformation and enabling high enantioface differentiation even for sterically similar alkyl chains[2].

Comparison of enantioselectivity mechanisms for aliphatic ketones.

Cost-Effectiveness & Supply Chain Analysis

When scaling up asymmetric reductions, the choice of reagent dictates the economic viability of the entire synthetic route.

• Precursor Accessibility : (-)-Nopol is an inexpensive, commercially available terpene derived from β -pinene[5]. The synthesis of its benzyl ether is a straightforward, high-yielding reaction utilizing bulk commodity chemicals (NaH, benzyl bromide)[3].

• Boron Source : 9-Borabicyclo[3.3.1]nonane (9-BBN) is a standard, moderately priced industrial hydroborating agent widely used in cross-coupling and reduction chemistries[7].

• Alternative Comparison : While CBS (Corey-Bakshi-Shibata) catalysts are highly efficient due to their catalytic nature, the required oxazaborolidine ligands and pure borane sources (e.g., catecholborane) are expensive and highly moisture-sensitive. Alpine-Borane is cheaper to synthesize than NB-Enantrane but is synthetically useless for aliphatic ketones[1]. NB-Enantride occupies a highly strategic niche: although it is a stoichiometric reagent, its low precursor cost and ability to achieve ~80% ee on notoriously difficult aliphatic substrates make it highly cost-effective for targeted intermediate synthesis where transition-metal contamination must be avoided[3],[2].

Table 1: Raw Material and Operational Cost Comparison

Reagent System	Precursor Cost	Reagent Type	Operational Complexity	Best Substrate Class
NB-Enantride	Low (Nopol)	Stoichiometric	Moderate (-100 °C required)	Unhindered Aliphatic Ketones
Alpine-Borane	Low ( α -Pinene)	Stoichiometric	Low (Room Temp)	Acetylenic Ketones
CBS Catalyst	High (Chiral Ligand)	Catalytic	High (Moisture Sensitive)	Broad (Aryl, Bulky Aliphatic)

Performance Benchmarking

The true value of NB-Enantride is demonstrated in its substrate scope. The table below summarizes the enantiomeric excess (ee%) achieved by the reagents across different ketone classes.

Table 2: Enantiomeric Excess Benchmark

Substrate	Ketone Class	Alpine-Borane ee%	NB-Enantride / NB-Enantrane ee%
2-Butanone	Linear Aliphatic	< 5%	76%[2]
2-Octanone	Linear Aliphatic	< 5%	79%[2]
4-Phenyl-3-butyn-2-one	Acetylenic	85%[8]	86–96%[3]

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating system details the preparation of NB-Enantride and the subsequent reduction of 2-octanone.

Synthetic workflow of NB-Enantride from (-)-nopol for asymmetric reduction.

Protocol 1: Preparation of NB-Enantrane (Neutral Borane)

• Setup : Flame-dry a 100 mL Schlenk flask under a strict argon atmosphere.

• Reagents : Add 20 mL of a commercially available 0.5 M solution of 9-BBN in THF (10 mmol)[9].

• Hydroboration : Slowly add nopol benzyl ether (2.56 g, 10 mmol) via a gas-tight syringe[3].

• Reaction : Stir the mixture at 25 °C for 24–48 hours to ensure complete regioselective hydroboration[9]. The resulting 0.5 M solution of NB-Enantrane[10] is stable and can be stored under an inert atmosphere for subsequent use.

Protocol 2: Preparation of NB-Enantride and Asymmetric Reduction

• Lithiation : Cool 10 mL of the prepared NB-Enantrane solution (5 mmol) to -78 °C using a dry ice/acetone bath.

• Hydride Addition : Dropwise add tert-butyllithium (5 mmol, typically 1.7 M in pentane). Stir for 30 minutes to form the active lithium hydrido(9-BBN-nopol benzyl ether adduct), known as NB-Enantride[3].

• Substrate Addition : Cool the reaction mixture further to -100 °C using a liquid nitrogen/ethanol bath. Causality Note: This extreme cooling is critical to suppress competing non-selective reduction pathways and maximize enantioface differentiation[1]. Slowly add 2-octanone (0.51 g, 4 mmol).

• Reduction : Stir the mixture at -100 °C for 3 to 4 hours.

• Workup : Quench the reaction safely with 2 mL of anhydrous methanol. Warm the solution to room temperature, then add 3 M NaOH (5 mL) and 30% H₂O₂ (5 mL) to oxidatively cleave the organoborane byproduct. Extract the aqueous layer with diethyl ether, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield (S)-2-octanol in excellent yield and ~79% ee[2].

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performance of 9-Bbn-nopol benzyl ether adduct with different ketones

Comparative Performance Guide: Asymmetric Reduction of Ketones using 9-BBN-Nopol Benzyl Ether Adducts

The asymmetric reduction of prochiral ketones to chiral alcohols is a foundational transformation in drug development and natural product synthesis. While reagents like Alpine-Borane® (B-isopinocampheyl-9-BBN) and DIP-Chloride™ (Ipc2BCl) dominate certain niches, they exhibit critical blind spots—particularly when reducing unhindered, straight-chain aliphatic ketones. In these substrates, the steric difference between the two flanking alkyl groups (e.g., methyl vs. ethyl in 2-butanone) is minimal, making enantioselective differentiation notoriously difficult.

The 9-BBN-nopol benzyl ether adduct, known commercially as NB-Enantrane (the neutral organoborane) and its lithium trialkylborohydride derivative NB-Enantride , engineered by M. Mark Midland, effectively bridges this gap[1]. As a Senior Application Scientist, I have structured this guide to objectively compare the performance of these reagents against standard alternatives, providing the mechanistic rationale and validated experimental protocols necessary for successful implementation.

Mechanistic Causality: The Chelation-Controlled Transition State

To understand why NB-Enantride succeeds where reagents like Alpine-Borane fail for aliphatic ketones, we must examine the structural design of the nopol benzyl ether side chain.

When NB-Enantrane is treated with tert-butyllithium, it undergoes a hydride transfer to form the active reducing agent, NB-Enantride[2]. During the reduction of a ketone, the reaction does not rely solely on steric bulk for stereoinduction. Instead, it proceeds via a highly organized, 10-membered cyclic transition state [2]. The lithium cation acts as a crucial Lewis acid bridge, simultaneously coordinating to:

• The ethereal oxygen of the benzyl ether side chain.

• The carbonyl oxygen of the target ketone.

This dual-coordination rigidifies the transition state, locking the ketone into a specific stereochemical orientation before the hydride transfer occurs[2]. The causality here is strictly chemical: if the ethereal oxygen is replaced by nitrogen or sulfur, or if the side chain length is altered, the enantiomeric excess (ee) drops precipitously due to suboptimal lithium coordination[2]. Furthermore, as the steric bulk of the ketone increases (e.g., 3,3-dimethyl-2-butanone), the bulky substrate disrupts this tight chelation, leading to a near-total loss of enantioselectivity[2].

Chelation-controlled stereoselective mechanism of NB-Enantride.

Comparative Performance Analysis

The true utility of NB-Enantride is revealed when benchmarked against industry standards. Alpine-Borane suffers from a competing dehydroboration pathway (dissociation into 9-BBN and α-pinene) when reacting with slow, unhindered aliphatic ketones. This leads to racemic background reduction by the liberated, non-chiral 9-BBN[3]. NB-Enantride, being a stabilized borohydride, does not suffer from this dissociation, allowing it to efficiently reduce straight-chain aliphatic ketones[1].

Table 1: Performance Comparison across Ketone Classes

Ketone Class	Example Substrate	NB-Enantride / NB-Enantrane	Alpine-Borane®	DIP-Chloride™
Aliphatic (Straight-Chain)	2-Butanone	76% ee (NB-Enantride)[2]	< 10% ee[3]	Low ee
Aliphatic (Straight-Chain)	2-Octanone	79% ee (NB-Enantride)[2]	< 10% ee[3]	Low ee
Aliphatic (Hindered)	3,3-Dimethyl-2-butanone	2% ee (NB-Enantride)[2]	Low ee	93% ee [4]
α,β-Acetylenic	4-Phenyl-3-butyn-2-one	85% ee (NB-Enantrane)[5]	82% ee[5]	Variable
Aralkyl (Aromatic)	Acetophenone	~70-80% ee (NB-Enantride)[2]	Low ee	>95% ee

Strategic Takeaways:

• NB-Enantride is the undisputed reagent of choice for unhindered aliphatic ketones (e.g., 2-butanone, 2-octanone), achieving nearly 80% ee where others fail completely[1][2].

• NB-Enantrane (the neutral precursor) is highly effective for α,β-acetylenic ketones , performing comparably to or slightly better than Alpine-Borane[5][6].

• DIP-Chloride remains superior for sterically hindered aliphatic ketones (like pinacolone) and aralkyl ketones [4].

Experimental Protocols (Self-Validating System)

To ensure trustworthiness and reproducibility, the following protocols detail the synthesis of the reagent and the subsequent reduction workflow. NB-Enantrane is highly air-sensitive; thus, the entire system validates itself through strict adherence to inert atmosphere techniques[6].

Protocol 1: Preparation of NB-Enantrane and NB-Enantride

• Hydroboration: To a flame-dried flask purged with argon, add 1.0 equivalent of nopol benzyl ether (commercially available or synthesized from nopol and benzyl bromide)[6].

• 9-BBN Addition: Add a 0.5 M solution of 9-Borabicyclo[3.3.1]nonane (9-BBN) in THF (1.0 equivalent)[6].

• Reflux (Thermodynamic Control): Heat the mixture to reflux for approximately 12 hours. This ensures complete, regioselective hydroboration. The resulting solution contains NB-Enantrane [6].

• Hydride Formation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add 1.0 equivalent of tert-butyllithium (t-BuLi). The t-BuLi acts as a hydride source, transferring a hydride to the boron center and releasing isobutylene gas (a visual marker of successful activation), generating the active NB-Enantride [2].

Protocol 2: Asymmetric Reduction of Prochiral Ketones

• Substrate Addition: While maintaining the NB-Enantride solution at -78 °C to preserve the integrity of the chelation complex, slowly add the prochiral ketone (e.g., 2-octanone) dropwise.

• Reaction Time: Stir the mixture at -78 °C. Reaction times vary depending on the substrate but typically range from 2 to 12 hours.

• Quenching: Quench the reaction by adding anhydrous ethanol. This safely destroys excess hydride and validates the end of the reduction phase[2].

• Oxidative Workup: Add 3N NaOH followed by 30% H2O2. This step is critical: it oxidizes the carbon-boron bonds, liberating the chiral alcohol and the nopol benzyl ether byproduct without racemizing the newly formed stereocenter.

• Isolation: Extract with diethyl ether, wash with brine, dry over MgSO4, and purify via flash column chromatography to separate the chiral alcohol from the nopol benzyl ether.

Experimental workflow for in situ generation and application of NB-Enantride.

Conclusion

For synthetic chemists, reagent selection must be dictated by substrate sterics. NB-Enantride is a highly specialized tool designed specifically to solve the historically difficult problem of reducing unhindered, straight-chain aliphatic ketones. However, its reliance on a delicate 10-membered chelation transition state means it should be avoided for highly sterically hindered ketones, where reagents like DIP-Chloride excel.

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Objective Comparison Guide: 9-BBN-Nopol Benzyl Ether Adducts vs. Catalytic Methods in Asymmetric Reduction

The asymmetric reduction of prochiral ketones to chiral secondary alcohols is a foundational transformation in pharmaceutical development and natural product synthesis. While catalytic methods like the Corey-Bakshi-Shibata (CBS) reduction and Noyori asymmetric hydrogenation dominate industrial scale-ups, stoichiometric chiral boranes and borohydrides—specifically the 9-BBN-nopol benzyl ether adduct (NB-Enantrane ) and its lithium hydride derivative (NB-Enantride )—offer unparalleled advantages for specific, notoriously difficult substrate classes.

This guide objectively compares the performance, mechanistic causality, and operational protocols of NB-Enantrane/NB-Enantride against modern catalytic alternatives.

Mechanistic Causality & Reaction Design

To understand when to deploy stoichiometric 9-BBN adducts versus catalytic methods, one must analyze the causality behind their facial discrimination mechanisms.

The Catalytic Approach: Steric Differentiation (CBS Reduction)

The 1 [1] operates via a Lewis acid-base coordination network. The borane coordinates to the nitrogen of the oxazaborolidine, while the ketone coordinates to the boron atom. Enantioselectivity is dictated almost entirely by the steric disparity between the large ( RL​ ) and small ( RS​ ) substituents of the ketone.

• The Limitation: For straight-chain aliphatic ketones like 2-butanone, the steric difference between a methyl and an ethyl group is negligible. The CBS catalyst struggles to differentiate these faces, resulting in moderate enantiomeric excesses (~60% ee) [2].

The Stoichiometric Approach: Chelation-Controlled Rigidity (NB-Enantride)NB-Enantride [3] bypasses the reliance on pure steric bulk by utilizing a highly organized, chelation-controlled transition state.

• The Advantage: The lithium cation of the trialkylborohydride coordinates simultaneously with the carbonyl oxygen of the ketone and the oxygen atom of the nopol benzyl ether side chain. This creates a rigid, 10-membered ring-like transition state [4]. This structural rigidity amplifies the subtle steric differences between methyl and ethyl groups, enforcing a strict trajectory for hydride delivery and yielding an impressive 76% ee for 2-butanone.

For α,β-acetylenic ketones, the neutral borane NB-Enantrane is preferred, operating via a cyclic dehydroboration mechanism that reliably delivers S-propargyl alcohols in 86–96% ee [5].

Mechanistic workflow comparing stoichiometric NB-Enantride chelation vs. catalytic CBS coordination.

Quantitative Performance Comparison

The following table summarizes the enantiomeric excess (ee%) achieved by these methods across different ketone classes. Data is aggregated from validated literature standards.

Substrate Class	Example Ketone	NB-Enantride / NB-Enantrane	CBS Reduction (Me-CBS)
Straight Aliphatic	2-Butanone	76% ee (NB-Enantride)	~60% ee
Straight Aliphatic	2-Octanone	79% ee (NB-Enantride)	~70% ee
Aromatic	Acetophenone	70–80% ee (NB-Enantride)	>95% ee
α,β-Acetylenic	4-Phenyl-3-butyn-2-one	86–96% ee (NB-Enantrane)	>90% ee

Key Takeaway: Catalytic methods (CBS) are vastly superior for aromatic ketones due to strong π -stacking and distinct steric profiles. However, NB-Enantride remains a premier choice for unhindered, straight-chain aliphatic ketones where catalytic methods fail to provide adequate facial discrimination.

Validated Experimental Protocols

To ensure scientific integrity, both protocols described below function as self-validating systems. They incorporate specific kinetic controls and quenching mechanisms to prevent racemic background reactions.

Protocol A: Asymmetric Reduction of 2-Butanone using NB-Enantride

Mechanism of Validation: The reaction is strictly maintained at -100°C. Acetaldehyde is used as a highly specific quench to consume unreacted hydride. If the reaction warms prior to quenching, the reagent dissociates, allowing achiral 9-BBN to reduce the ketone and severely degrading the ee% [5].

• Reagent Activation: Under an inert argon atmosphere, cool a 0.5 M solution of NB-Enantrane in THF (1.2 eq) to -78°C. Dropwise, add tert-butyllithium (1.2 eq) to generate the active NB-Enantride trialkylborohydride. Stir for 30 minutes.

• Substrate Addition: Cool the reaction vessel to -100°C (using a liquid nitrogen/ethanol bath). Slowly add 2-butanone (1.0 eq) neat or as a THF solution down the side of the flask.

• Reaction Tracking: Stir at -100°C for 3–4 hours. Monitor the disappearance of the ketone via TLC (using a highly polar stain like KMnO4) or GC of a micro-aliquot.

• Kinetic Quenching: Once complete, inject excess acetaldehyde (2.0 eq) directly into the -100°C mixture. Stir for 15 minutes to destroy all active hydride.

• Workup & Isolation: Allow the mixture to warm to room temperature. Add ethanolamine (1.5 eq) to precipitate the boron byproduct as a 9-BBN-ethanolamine adduct. Filter through a sintered glass funnel, wash with cold ether, and concentrate the filtrate.

• Verification: Determine the ee% of the resulting (S)-2-butanol via chiral stationary phase GC.

Protocol B: Catalytic CBS Reduction of Acetophenone

Mechanism of Validation: The borane source is added via a syringe pump. This ensures the concentration of free BH₃ remains lower than the catalyst concentration, forcing the reaction through the faster, enantioselective catalytic cycle rather than the slower, uncatalyzed racemic pathway.

• Catalyst Preparation: In an oven-dried flask under nitrogen, dissolve (R)-Me-CBS catalyst (0.1 eq) in anhydrous THF.

• Substrate Addition: Add acetophenone (1.0 eq) to the catalyst solution and stir at room temperature (20°C).

• Controlled Reduction: Using a syringe pump, add a 1.0 M solution of BH₃-THF (0.6 eq, providing 1.8 eq of hydride) over a period of 1 hour.

• Reaction Tracking: Monitor via TLC. The reaction is typically complete within 10 minutes after the borane addition finishes.

• Quenching & Workup: Carefully quench the reaction by the slow addition of methanol (gas evolution will occur) to break down the borate ester intermediate.

• Verification: Evaporate the solvent, pass the crude oil through a short silica plug to remove the oxazaborolidine catalyst, and analyze the (R)-1-phenylethanol via chiral HPLC (e.g., Chiralcel OD-H column).

References

• Grokipedia. "CBS catalyst". Grokipedia. 1

• RSC Publishing. "Connecting the complexity of stereoselective synthesis to the evolution of predictive tools". Chemical Science. 2

• M. Mark Midland, Aleksander Kazubski. "NB-Enantride, a new chiral trialkylborohydride for the asymmetric reduction of ketones". The Journal of Organic Chemistry (1982). 3

• M. Mark Midland, Aleksander Kazubski. "Asymmetric reductions of prochiral ketones with lithium [2-[2-benzyloxy)ethyl]". The Journal of Organic Chemistry (1984). 4

• SciSpace. "The boron approach to asymmetric synthesis". SciSpace. 5

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• 5. scispace.com [scispace.com]

Comparative Guide: Chiral Hydroborating and Reducing Agents in Asymmetric Synthesis

Organoboranes derived from natural chiral auxiliaries—such as α-pinene and nopol—are foundational to modern asymmetric synthesis[1]. By leveraging the rigid, sterically demanding bicyclic frameworks of these terpenes, synthetic chemists can achieve exceptional enantioselectivity in both the hydroboration of prochiral alkenes and the reduction of prochiral ketones[2].

This guide provides an objective, data-driven comparison of standard chiral boranes (e.g., Diisopinocampheylborane, Alpine-Borane) against specialized derivatives, with a specific deep dive into 9-BBN-nopol benzyl ether (NB-Enantrane) .

Mechanistic Causality: Sterics, Geometry, and Lewis Acidity

The efficacy of a chiral borane is not universal; it is entirely dictated by the steric interplay between the reagent's chiral auxiliary and the substrate's geometry during the transition state.

Alkene Geometry vs. Steric Bulk (Hydroboration)

• Diisopinocampheylborane (Ipc₂BH) is highly effective for cis-alkenes. Causality: The large isopinocampheyl ring can orient anti to the alkene substituents during approach, minimizing steric repulsion and maximizing stereofacial differentiation[3].

• Monoisopinocampheylborane (IpcBH₂) is required for trans-alkenes and trisubstituted alkenes. Causality: These bulkier substrates suffer from severe steric clashes with the dual-ring system of Ipc₂BH. Removing one pinene moiety lowers the steric threshold while maintaining high enantiomeric excess (ee)[3][4].

Ketone Reduction Dynamics

• Alpine-Borane® (Ipc-9-BBN) excels at reducing aldehydes but exhibits sluggish kinetics with bulky ketones, often leading to lower optical yields due to competing non-selective dissociation pathways[2][5].

• DIP-Chloride™ (Ipc₂BCl) solves the kinetic issue for aralkyl ketones. Causality: Replacing an alkyl group with a chloride increases the boron atom's Lewis acidity, dramatically accelerating the reduction rate before non-selective pathways can compete[1][5].

• NB-Enantrane® (9-BBN-nopol benzyl ether) solves the selectivity issue for alkynyl ketones. Causality: Substituting α-pinene with nopol benzyl ether extends a 2-(benzyloxy)ethyl side chain over the reactive center. This increased steric requirement creates a highly selective pocket specifically optimized for the reduction of α,β-acetylenic ketones[5][6].

Quantitative Performance Comparison

The following table summarizes the optimal substrate scope and expected enantiomeric excess for the primary chiral borane reagents.

Reagent	Precursor Materials	Primary Application	Optimal Substrates	Typical ee (%)
Ipc₂BH	α-pinene + Borane-DMS	Hydroboration	cis-alkenes, 1,1-disubstituted	85–99%
IpcBH₂	Ipc₂BH (disproportionation)	Hydroboration	trans-alkenes, trisubstituted	70–99%
Alpine-Borane®	α-pinene + 9-BBN	Reduction	Aldehydes, simple aliphatic ketones	80–100%
NB-Enantrane®	Nopol benzyl ether + 9-BBN	Reduction	α,β-acetylenic ketones	86–96%
DIP-Chloride™	Ipc₂BH + HCl	Reduction	Aralkyl ketones, α-quaternary ketones	90–98%

Deep Dive: 9-BBN-Nopol Benzyl Ether (NB-Enantrane)

NB-Enantrane is a specialized trialkylborane synthesized by the hydroboration of nopol benzyl ether with 9-borabicyclo[3.3.1]nonane (9-BBN)[6][7].

While general-purpose reagents often fail to provide high enantioselectivity for linear, rigid alkynyl systems, NB-Enantrane fills this critical synthetic niche. It facilitates the asymmetric reduction of prochiral α,β-acetylenic ketones to chiral propargyl alcohols, consistently delivering 86–96% ee[7]. During the cyclic, six-membered Zimmerman-Traxler transition state, the bulky benzyloxyethyl side chain forces the sterically demanding acetylenic group of the ketone into an equatorial-like trajectory, dictating strict facial selectivity[5][6].

Experimental Protocols (Self-Validating Workflows)

Protocol A: Synthesis of NB-Enantrane

Objective: Prepare a 0.5 M solution of NB-Enantrane in THF.

• Preparation: In an oven-dried, nitrogen-flushed flask equipped with a reflux condenser, add 10.6 mL (5.0 mmol) of a 0.47 M solution of 9-BBN in THF[6].

• Addition: Syringe in a solution of 1.41 g (5.5 mmol) of 2-[2-(benzyloxy)ethyl]-6,6-dimethylbicyclo[3.1.1]hept-2-ene (nopol benzyl ether) dissolved in 5 mL of dry THF[6].

• Reaction (Causality): Reflux the solution overnight. Why reflux? The hydroboration of the sterically hindered bicyclic nopol derivative requires elevated thermal energy to drive the addition to completion. The rigid 9-BBN framework prevents over-hydroboration, ensuring a clean 1:1 adduct[6].

• Self-Validation Step: Analyze an aliquot via ¹¹B NMR. The complete disappearance of the 9-BBN signal and the appearance of a broad singlet at ~80 ppm confirms the formation of the trialkylborane. Treating a micro-aliquot with acetaldehyde should cleanly liberate the starting nopol benzyl ether without isomerization, validating structural integrity[5].

Protocol B: Asymmetric Reduction of α,β-Acetylenic Ketones

Objective: Reduce 4-phenyl-3-butyn-2-one to the corresponding (S)-propargyl alcohol.

• Reaction Setup: To the 0.5 M solution of NB-Enantrane (from Protocol A) at room temperature under nitrogen, slowly add the neat α,β-acetylenic ketone (4.5 mmol).

• Reduction (Causality): Stir the mixture neat or at high concentration. Why high concentration? The intermolecular hydride transfer from the β-position of the nopol framework to the carbonyl carbon is bimolecular; maintaining high concentration suppresses competing unimolecular dissociation of the borane complex[5].

• Workup: Quench the reaction with acetaldehyde to destroy excess reagent, followed by standard oxidative workup (NaOH / H₂O₂) to cleave the boron-oxygen bonds and release the chiral alcohol.

• Self-Validation Step: Purify via silica gel chromatography. Validate the enantiomeric purity (target >86% ee) using chiral HPLC or by derivatizing the product into a Mosher's ester for ¹H/¹⁹F NMR analysis[7].

Visualizations

Synthesis pathways of terpene-derived chiral boranes from α-pinene and nopol.

Substrate-driven selection matrix for chiral hydroboration and reduction.

References

• SciSpace. The boron approach to asymmetric synthesis.[Link]

• ResearchGate. e-EROS Encyclopedia of Reagents for Organic Synthesis (NB-Enantrane). [Link]

• Making Molecules. Asymmetric Hydroboration. [Link]

• ACS Publications. Hydroboration. 96. Synthesis and Chemistry of Sterically Modified α-Pinene-Related 2-Organylapoisopinocampheylchloro. [Link]

• Thieme-Connect. 9-{2-[2-(Benzyloxy)ethyl]-6,6-dimethylbicyclo[3.1.1]hept-3-yl}-9-borabicyclo[3.3.1]nonane (NB-Enantrane) and Related Trialkylboranes.[Link]

• DTIC. Position of Apopinene on Chiral Reductions. [Link]

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Safety & Regulatory Compliance

A Strategic Guide to Personal Protective Equipment for Handling 9-BBN-Nopol Benzyl Ether Adduct

This document provides a comprehensive, technically-grounded guide to the safe handling of 9-BBN-Nopol Benzyl Ether Adduct (CAS No. 81971-15-5). As a complex organoborane reagent, its unique reactivity profile demands more than a standard checklist approach to safety. This guide is structured to provide researchers, scientists, and drug development professionals with the essential knowledge to implement a self-validating system of safety, grounded in the chemical's specific properties and potential hazards. We will explore not just what personal protective equipment (PPE) to wear, but why each component is critical, ensuring that safety protocols are both understood and rigorously applied.

Hazard Assessment: Understanding the Reactant

9-BBN-Nopol Benzyl Ether Adduct is a compound whose primary hazards are dictated by the 9-Borabicyclo[3.3.1]nonane (9-BBN) moiety.[1][2] 9-BBN is an air- and moisture-sensitive organoborane, classified as a flammable and water-reactive substance.[1][3] Its solutions can be pyrophoric, meaning they can ignite spontaneously on contact with air. The primary function of PPE in this context is to mitigate the risks associated with flammability, corrosivity, and reactivity.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	81971-15-5	[4][5]
Molecular Formula	C₂₆H₃₉BO	[4][5]
Molecular Weight	378.40 g/mol	[4][5]
Boiling Point	471.8°C at 760 mmHg	[4]
Flash Point (of 9-BBN solution)	-17°C / 1.4°F	[3]
Density	0.911 g/cm³	[4]
Reactivity Profile	Reacts with water and is sensitive to air and moisture.[1][3]

Table 2: Hazard Identification and Classification (Based on 9-BBN Component)

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Flammable Liquids	🔥	Danger	H225: Highly flammable liquid and vapor.[3]
Substances which, in contact with water, emit flammable gases	🔥	Danger	H261: In contact with water releases flammable gas.[1]
Skin Corrosion/Irritation	corrosive	Danger	H314: Causes severe skin burns and eye damage.[3]
Serious Eye Damage	corrosive	Danger	H318: Causes serious eye damage.[3]

The Core of Protection: Engineering and Administrative Controls

Before any discussion of PPE, it is critical to emphasize that PPE is the last line of defense. The primary methods for protection involve robust engineering and administrative controls.

• Inert Atmosphere: All handling of 9-BBN-Nopol Benzyl Ether Adduct must be performed under an inert atmosphere (e.g., dry, deoxygenated nitrogen or argon).[6] This is non-negotiable and is best achieved using a glovebox or standard Schlenk techniques.[6]

• Ventilation: Work must be conducted inside a certified chemical fume hood to protect against inhalation of any vapors and to contain any potential fire.

• Restricted Access: The area where the reagent is being used should be clearly marked, and access should be restricted to trained personnel only.

A Multi-Layered Approach to Personal Protective Equipment

A comprehensive PPE strategy for this adduct involves multiple layers of protection, each addressing specific hazards. Standard laboratory attire, including long pants and closed-toe shoes, is a mandatory prerequisite.[7]

Body Protection: The First Barrier

A flame-resistant (FR) lab coat is mandatory. Standard cotton or polyester lab coats offer insufficient protection against the pyrophoric and flammable nature of organoboranes. An FR coat, often made of materials like Nomex, will not ignite and continue to burn if it comes into contact with a flame, providing crucial seconds to react in an emergency.

Hand Protection: Preventing Chemical and Thermal Burns

Due to the severe skin-corrosive nature of 9-BBN and its reactivity, a double-gloving technique is required.

• Inner Glove: A thin, disposable nitrile glove. This layer provides a baseline of chemical protection and maintains dexterity. In case the outer glove is breached, it provides temporary protection.

• Outer Glove: A robust, chemical-resistant glove. For handling organoboranes, which are often in solvents like THF or hexanes, a thicker butyl rubber or Viton glove is recommended. However, a flexible laminate glove (e.g., Silver Shield) provides the broadest protection against a range of chemicals and should be considered.[8] Always consult a glove manufacturer's compatibility chart for the specific solvents being used.

Eye and Face Protection: Shielding from Splashes and Reactions

• Chemical Splash Goggles: Standard safety glasses are inadequate.[7] You must wear fully-sealing chemical splash goggles that meet the ANSI Z87.1 standard for chemical splash protection.[8]

• Face Shield: A full-face shield is required to be worn over the chemical splash goggles whenever there is a significant risk of splashing.[7][8] This includes any handling outside of a glovebox, such as transferring the reagent from a storage bottle to a reaction flask or during the quenching process.

Respiratory Protection: A Contingency Measure

Under normal operating conditions within a fume hood or glovebox, respiratory protection is not required.[8] However, a respirator with an organic vapor cartridge should be available for emergency situations, such as a large spill or a failure of the primary engineering controls. Use of such a respirator requires prior medical clearance, training, and fit-testing as part of a formal respiratory protection program.[8]

Operational Plan: Integrating PPE into Workflow

The selection of PPE is intrinsically linked to the operational workflow. The following diagram illustrates the critical PPE checkpoints during the handling process.

Caption: Workflow integrating PPE at critical handling stages.

Disposal Plan: Safe Neutralization and Waste Management

Improper disposal of organoborane waste can lead to fire or environmental contamination. All materials that come into contact with the 9-BBN adduct, including pipette tips, syringes, and contaminated absorbent materials, must be considered hazardous waste.

Step-by-Step Quenching and Disposal Protocol:

• Wear Full PPE: Ensure your FR lab coat, double gloves, goggles, and face shield are properly worn.

• Cool the Reaction: Cool the flask containing residual reagent in an ice bath.

• Slow Addition of Quenching Agent: While stirring under an inert atmosphere, slowly add a proton source to neutralize the reactive borane. Isopropanol is a common choice. NEVER use water for initial quenching, as it can generate flammable hydrogen gas too rapidly.[3]

• Monitor the Reaction: Add the quenching agent dropwise, monitoring for any signs of a vigorous reaction (e.g., gas evolution, temperature increase).

• Final Hydrolysis: Once the initial reaction has subsided, a more protic solvent like methanol or even a slow, careful addition of water can be used to ensure complete neutralization.

• Waste Collection: Collect the neutralized waste in a clearly labeled, dedicated hazardous waste container. Do not mix with other waste streams.

• Contaminated Materials: All contaminated disposable materials (gloves, paper towels, etc.) should be collected in a separate, sealed bag and placed in a solid hazardous waste container.

By integrating this deep understanding of the chemical's hazards with a multi-layered PPE and operational plan, you can build a robust safety system that protects you, your colleagues, and your research.

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• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C . Beilstein Journal of Organic Chemistry.

• 9-Borabicyclo[3.3.1]nonane - SAFETY DATA SHEET . Fisher Scientific.

• Personal Protective Equipment Requirements for Laboratories . Environmental Health and Safety, University of Washington.

• A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals . Organic Syntheses.

• [9-Borabicyclo[3.3.1]nonane, dimer - Organic Syntheses Procedure] . Organic Syntheses.

• 9-BBN-NOPOL BENZYL ETHER ADDUCT CAS#81971-15-5 . ChemRadar.

• 9-Borabicyclo[3.3.1]nonane | 280-64-8 . ChemicalBook.

• Benzyl Ethers - Protecting Groups . Organic Chemistry Portal.

• SAFETY DATA SHEET - Benzyl ether . Thermo Fisher Scientific.

• Protective Gear . Organic Chemistry at CU Boulder.

• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation . Synthesis.

• FULL PUBLIC REPORT Carboxylic acids, C6-8-neo-, esters with polypropylene glycol monomyristyl ether . Australian Industrial Chemicals Introduction Scheme (AICIS).

• 9-Borabicyclo 3.3.1 nonane solution 9-BBN . Sigma-Aldrich.

• Benzyl vinyl ether | Chemical Substance Information . J-Global.

• Selection of Personal Protective Equipment . SHIGEMATSU WORKS CO., LTD.

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• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide . Lab Manager.

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